N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline

Core Science & Biosynthesis

Foreword: A Rational Approach to Modulating Adrenergic Tone

An In-Depth Technical Guide to the Synthesis of Novel Alpha-Adrenergic Receptor Ligands

Alpha-adrenergic receptors (α-ARs), a critical class of G protein-coupled receptors (GPCRs), are central to the regulation of cardiovascular and central nervous system functions through their interaction with the endogenous catecholamines, epinephrine and norepinephrine.[1][2] The division of these receptors into two primary types, α1-ARs and α2-ARs, each with three distinct subtypes (α1A, α1B, α1D and α2A, α2B, α2C), presents a landscape of therapeutic opportunities.[1][3][4] However, the high degree of homology in the orthosteric binding pocket, particularly within subtypes, poses a significant challenge for the development of selective ligands.[5]

This guide moves beyond a simple recitation of synthetic procedures. It is designed to provide a strategic overview of the entire discovery process, from initial ligand design based on established structure-activity relationships (SAR) to the practical execution of synthetic routes and, critically, the validation of a compound's biological activity. We will explore the causality behind experimental choices, emphasizing the integration of medicinal chemistry principles with robust pharmacological evaluation to create a self-validating discovery workflow.

Section 1: The Foundation - Understanding the Target

The design of any novel ligand begins with a deep understanding of its biological target. The α1- and α2-adrenergic receptors, while both binding catecholamines, trigger opposing downstream signaling cascades.

• α1-Adrenergic Receptors (α1A, α1B, α1D): These receptors primarily couple to Gq/11 proteins.[5] Agonist binding initiates a signaling cascade that involves the activation of phospholipase C (PLC), leading to the generation of inositol triphosphate (IP3) and diacylglycerol (DAG). This results in an increase in intracellular calcium levels and the activation of Protein Kinase C (PKC), typically producing excitatory effects like smooth muscle contraction.[3][5]

• α2-Adrenergic Receptors (α2A, α2B, α2C): These receptors couple to inhibitory Gi/o proteins.[6] Agonist activation leads to the inhibition of adenylyl cyclase, which decreases intracellular cyclic adenosine monophosphate (cAMP) levels.[3][6] This pathway is often associated with inhibitory responses, such as the presynaptic feedback inhibition of norepinephrine release in the central and peripheral nervous systems.[2][4]

Caption: Canonical signaling pathways for α1 (Gq/11-coupled) and α2 (Gi/o-coupled) adrenergic receptors.

Section 2: Ligand Design Strategies - The Blueprint for Synthesis

Core Scaffolds and Structure-Activity Relationships (SAR)

Historically, α-adrenergic ligands are built upon two primary scaffolds: phenethylamines and imidazolines .[7] Understanding the SAR of these core structures is fundamental to designing new chemical entities with desired potency and selectivity.

• Phenethylamines: This class, which includes endogenous catecholamines, generally shows preference for α1-ARs. Key structural modifications can fine-tune their activity. For instance, α-methyl substitution tends to increase α1-receptor selectivity, while bulkier N-alkyl substituents generally decrease α-agonist activity.[8] The presence and position of hydroxyl groups on the phenyl ring are critical; a catechol (3,4-dihydroxy) moiety is crucial for high potency, as it enhances receptor affinity through hydrogen bonding.[7][8]

• Imidazolines: This class, typified by clonidine and oxymetazoline, generally displays selectivity for α2-ARs.[7] These molecules feature an imidazoline ring connected to an aromatic system via a linker. The nature of the aromatic ring and its substituents, as well as the linker, heavily influences both potency and selectivity. For example, within a series of cirazoline analogues (an α1-selective imidazoline), replacing a cyclopropyl ring with an isopropoxy group caused a reversal of activity at α2-adrenoceptors from agonism to antagonism.[9]

Table 1: Key Structure-Activity Relationships for α-Adrenergic Agonists

Structural Feature	Modification	Impact on α1-Activity	Impact on α2-Activity	Reference(s)
Aromatic Ring	3,4-OH (Catechol)	↑↑ Affinity & Efficacy	↑↑ Affinity & Efficacy	[7]
	3-OH only	↑ Affinity	↑ Affinity	[7]
Side Chain (β-carbon)	(R)-OH configuration	↑↑ Potency	↑↑ Potency	[8][10]
Side Chain (α-carbon)	α-Methyl group	↑ Selectivity	↓ Potency	[8]
Amine Group	N-Alkyl Substitution	↓ Potency (as size ↑)	↓ Potency (as size ↑)	[8]

| Core Scaffold | Imidazoline Ring | Generally lower | Generally higher |[7] |

The Rationale of Bioisosteric Replacement

A significant challenge with catecholamine-based ligands is their poor metabolic stability and bioavailability. Bioisosterism, the replacement of a functional group with another that has similar physicochemical properties, is a powerful strategy to overcome these limitations.[11][12] The goal is to retain or improve biological activity while enhancing drug-like properties.[12][13]

A classic example is the replacement of a metabolically labile catechol group with a sulfonamide moiety. This can maintain the necessary hydrogen-bonding interactions with the receptor while being resistant to enzymatic degradation by catechol-O-methyltransferase (COMT).[14]

Caption: Bioisosteric replacement of a catechol group to improve metabolic stability.

Section 3: Synthetic Methodologies - From Blueprint to Molecule

The translation of a molecular design into a tangible compound requires robust and adaptable synthetic strategies. Here, we detail field-proven protocols for the major classes of α-adrenergic ligands.

Synthesis of Imidazoline-Based Ligands

The 2-imidazoline core is a hallmark of many α2-selective ligands. Classical synthesis often involves the condensation of a nitrile with ethylenediamine, or more commonly, the reaction of an aldehyde with ethylenediamine followed by oxidation.[15][16] Modern methods, including microwave-assisted organic synthesis (MAOS), offer significant advantages in terms of reduced reaction times and increased yields.[17]

Caption: General workflow for the synthesis of 2-imidazoline ligands from an aldehyde precursor.

Exemplary Protocol: Synthesis of a 2-Aryl-Imidazoline

This protocol describes a general, two-step, one-pot procedure for synthesizing a 2-imidazoline from an aromatic aldehyde.

Materials:

• Substituted Aromatic Aldehyde (1.0 eq)

• Ethylenediamine (1.2 eq)

• Iodine (I2) (1.1 eq)

• Potassium Carbonate (K2CO3) (2.5 eq)

• Dichloromethane (DCM) as solvent

• Magnetic stirrer, round-bottom flask, reflux condenser

Procedure:

• Reaction Setup: To a solution of the aromatic aldehyde (1.0 eq) in DCM, add ethylenediamine (1.2 eq) at room temperature. Stir the mixture for 30 minutes.

• Addition of Reagents: Add potassium carbonate (2.5 eq) to the mixture, followed by the portion-wise addition of iodine (1.1 eq).

• Cyclization and Oxidation: Fit the flask with a reflux condenser and heat the reaction mixture to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours. Rationale: The initial step forms the imidazolidine intermediate. The iodine serves as a mild oxidant to introduce the double bond, forming the final imidazoline ring, while K2CO3 acts as a base to neutralize the HI byproduct.[16]

• Work-up: After the reaction is complete, cool the mixture to room temperature and quench with a saturated aqueous solution of sodium thiosulfate to remove excess iodine.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the pure 2-aryl-imidazoline.

Advanced Synthetic Approaches: Buchwald-Hartwig Amination

For creating novel ligands with complex scaffolds, modern cross-coupling reactions are indispensable. The Buchwald-Hartwig amination, a palladium-catalyzed C-N bond-forming reaction, is particularly useful. This has been successfully applied to synthesize novel benzodiazepine-based α2B-selective antagonists, demonstrating the power of this method to connect amine fragments to aryl halides that would be challenging to unite via classical methods.[18]

Section 4: Characterization and Validation - A Self-Validating System

The synthesis of a novel compound is only the first step. A rigorous validation process is required to confirm its identity, purity, and, most importantly, its biological activity at the intended target. This creates a feedback loop where pharmacological data informs the next round of synthetic design.

Structural Confirmation

Standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) are essential to confirm the chemical structure and purity of the synthesized ligand.

Pharmacological Validation: Radioligand Binding Assays

Radioligand binding assays are the gold standard for determining the affinity of a novel ligand for its receptor.[19] A competitive binding assay is used to calculate the inhibitory constant (Ki) of the unlabeled test compound by measuring its ability to displace a radiolabeled ligand with known affinity.

Caption: Workflow for a competitive radioligand binding assay using the filtration method.

Protocol: Competitive Radioligand Binding Assay for α1-ARs

This protocol outlines the determination of a test compound's binding affinity (Ki) for α1-adrenergic receptors using membranes from cells expressing the receptor and [3H]-Prazosin as the radioligand.

Materials:

• Membrane Preparation: Cell membranes expressing the target α1-AR subtype.

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, pH 7.4.[20]

• Radioligand: [3H]-Prazosin (concentration near its Kd).

• Non-specific Agent: Phentolamine (10 µM) or another suitable α-blocker.

• Test Compound: Stock solution of the novel synthesized ligand.

• Glass fiber filters (e.g., GF/B), cell harvester, and scintillation counter.

Procedure:

• Membrane Preparation: Isolate cell membranes from tissues or cultured cells via homogenization and differential centrifugation. Determine the final protein concentration using a Bradford or BCA assay.[20]

• Assay Plate Setup: In a 96-well plate, set up triplicate reactions for:

  • Total Binding: Assay Buffer, [3H]-Prazosin.

  • Non-specific Binding (NSB): Assay Buffer, [3H]-Prazosin, and excess unlabeled antagonist (e.g., 10 µM Phentolamine). Rationale: This determines the amount of radioligand that binds to non-receptor components, which must be subtracted from all other measurements.

  • Competitive Binding: Assay Buffer, [3H]-Prazosin, and serial dilutions of the test compound (typically spanning 8-10 log concentrations).

• Initiate Reaction: Add the prepared cell membranes (e.g., 25 µg of protein) to each well to start the binding reaction. The final volume is typically 200-250 µL.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.[20]

• Termination and Filtration: Terminate the reaction by rapid filtration through the glass fiber filters using a cell harvester. Immediately wash the filters multiple times with ice-cold Assay Buffer to remove unbound radioligand.[20]

• Quantification: Place the filters into scintillation vials, add scintillation fluid, and quantify the bound radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a one-site competition model using non-linear regression software (e.g., GraphPad Prism) to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Section 5: Conclusion and Future Directions

The synthesis of novel α-adrenergic receptor ligands is a dynamic field that relies on a cyclical process of rational design, efficient chemical synthesis, and rigorous biological validation. While classical scaffolds like phenethylamines and imidazolines continue to provide a foundation, the future lies in the exploration of novel chemotypes and the application of modern synthetic methodologies to achieve unprecedented subtype selectivity.[21] The development of ligands with biased agonism or allosteric modulatory properties represents the next frontier, promising therapeutics with finely tuned physiological effects and potentially fewer side effects.[10] The integration of computational modeling with these advanced synthetic and pharmacological approaches will undoubtedly accelerate the discovery of the next generation of α-adrenergic modulators.

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Imidazole-2-ylmethyl Aniline Derivatives: A Technical Guide to Physicochemical Properties, Biological Activity, and Synthetic Workflows

Executive Summary & Pharmacophore Rationale

In modern medicinal and coordination chemistry, the imidazole-2-ylmethyl aniline scaffold represents a highly privileged, versatile pharmacophore. As a Senior Application Scientist, I have observed that the true power of this motif lies in its dynamic physicochemical behavior. The combination of an electron-rich, amphoteric imidazole ring with a conformationally flexible methylene bridge and a lipophilic aniline moiety creates a molecule capable of highly specific, multitargeted interactions.

This technical guide synthesizes the structural dynamics, pharmacological profiling, and coordination chemistry of imidazole-2-ylmethyl aniline derivatives. Furthermore, it provides field-proven, self-validating experimental protocols to accelerate your drug development and catalytic research pipelines.

Pharmacophore mapping of the imidazole-2-ylmethyl aniline scaffold.

Structural & Physicochemical Dynamics

The causality behind the broad therapeutic index of imidazole-aniline derivatives stems directly from their physicochemical properties. The imidazole ring is a highly polar, amphoteric compound (with a calculated dipole of 3.61D) that exists in two equivalent tautomeric forms[1]. This tautomerism is critical: it allows the sp2 nitrogen to accept hydrogen bonds while the relatively acidic N-1 nitrogen donates them, enabling the molecule to dynamically adapt to the microenvironment of a target receptor or enzyme active site (see 1)[1].

Table 1: Physicochemical Properties & Causality

Property	Value / Characteristic	Causality / Impact in Drug Design
Dipole Moment	~3.61 D	High polarity enhances aqueous solubility, improving pharmacokinetic profiles[1].
Tautomerism	Two equivalent forms	Allows dynamic H-bond donor/acceptor switching within binding pockets[1].
pKa (Imidazole)	~7.0	Amphoteric nature permits physiological ionization, crucial for membrane transit[1].
Coordination	Bidentate/Polydentate	N-atom lone pairs stabilize transition metals via supramolecular interactions[2].

Biological Activity & Pharmacological Profiling

Modifications to the core imidazole-aniline structure allow for the precise fine-tuning of potency and selectivity across various biological targets[3].

Kinase Inhibition

Derivatives such as 2,6-dichloro-4-(1H-imidazol-2-yl)aniline have garnered significant interest in oncology. The causality of their efficacy lies in the 2,6-dichloroaniline moiety, which is perfectly sized to occupy deep hydrophobic pockets within the ATP-binding site of various kinases, while the imidazole ring anchors the molecule via pi-stacking[3].

Adenosine Receptor Targeting

By functionalizing the aniline/pyridine core with a sulfanyl linker, researchers have developed 6-(imidazole-2-ylmethyl)sulfanyl derivatives that act as potent adenosine receptor ligands. Specific derivatives bearing cycloalkyl-methyloxy substituents maintain hA2BAR and hA1AR activity in the low nanomolar range (<10 nM)[4].

Antimicrobial & Antitumor Activity

The derivative 4-(4,5-dihydro-1H-imidazol-2-yl)aniline hydrochloride exhibits notable antimicrobial and antifungal properties. The underlying mechanism is driven by the overall positive charge of the hydrochloride salt, which facilitates electrostatic interactions with negatively charged microbial membranes, leading to membrane disruption[5].

Mechanism of ATP-competitive kinase inhibition by aniline derivatives.

Coordination Chemistry & Advanced Applications

Beyond traditional receptor agonism/antagonism, the imidazole-2-ylmethyl motif is a cornerstone of advanced coordination chemistry. The hydroxyl groups and N-atoms of the imidazole ring serve as excellent binding sites for metal ions[2].

• ParaCEST MRI Agents: Macrocyclic complexes such as N,N′-bis(imidazole-2-ylmethyl)-4,10-diaza-15-crown-5 (HINO) coordinated with Co(II) and Ni(II) act as paramagnetic chemical exchange saturation transfer (paraCEST) agents. The exchangeable imidazole NH protons produce an optimal CEST effect at pH 7.2 with a proton exchange rate constant of 1.0 × 10³ s⁻¹[6].

• Catalysis: Nickel(II) complexes utilizing bis(imidazol-2-ylmethyl) derivatives are highly effective catalysts for alkane and alkene oxidation, outperforming traditional iron catalysts under mild conditions[7].

Table 2: Quantitative Biological & Chemical Activity Summarization

Compound Class / Complex	Primary Target / Application	Activity Metric	Reference
2,6-dichloro-4-(1H-imidazol-2-yl)aniline	Protein Kinases (Oncology)	IC50: Low nanomolar	[3]
6-(Imidazole-2-ylmethyl)sulfanyl derivatives	Adenosine Receptors (hA1AR)	Ki: < 10 nM	[4]
4-(4,5-Dihydro-1H-imidazol-2-yl)aniline HCl	Microbial Membranes	MIC: Strain-dependent	[5]
Co(II)/Ni(II) HINO Complexes	MRI paraCEST Agents	Proton exchange: 1.0 × 10³ s⁻¹	[6]

Experimental Protocols & Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems , incorporating internal checks to prevent false positives and experimental artifacts.

Protocol A: Synthesis of 6-(Imidazole-2-ylmethyl)sulfanyl Derivatives

Objective: Synthesize high-affinity adenosine receptor ligands via nucleophilic substitution (see 4)[4].

• Preparation of Intermediate: React (1-ethoxyethylidene)propanedinitrile with 2-cyanothioacetamide in boiling ethanol containing EtONa to yield the 6-sulfanyl-aniline intermediate[4].

• Reagent Addition: Dissolve the 6-sulfanyl intermediate in a polar aprotic solvent. Add 2-(bromomethyl)-1H-imidazole hydrobromide.

• Base Catalysis: Introduce sodium hydrogen carbonate (NaHCO3) at room temperature (RT).

  • Causality: NaHCO3 is explicitly chosen as a mild base. It effectively neutralizes the hydrobromide salt and deprotonates the sulfanyl group to drive the nucleophilic attack, without causing unwanted over-alkylation of the sensitive dicyanopyridine core[4].

• Self-Validating Checkpoint: Monitor the reaction progress strictly via LC-MS. The reaction is validated only when the mass peak of the 6-sulfanyl intermediate is fully replaced by the (M+H)+ peak of the target derivative. Troubleshooting: If unreacted starting material persists, verify the pH; an overly acidic environment will protonate the imidazole, deactivating the bromomethyl electrophile.

Synthetic workflow for imidazole-2-ylmethyl aniline derivatives.

Protocol B: In Vitro Kinase Inhibition Assay (TR-FRET)

Objective: Evaluate the IC50 of imidazole-aniline kinase inhibitors.

• Enzyme Preparation: Dilute the target kinase in an optimized assay buffer (e.g., HEPES pH 7.5, MgCl2, EGTA, DTT).

• Compound Incubation: Add the imidazole-aniline derivative (serial dilutions in DMSO) to the enzyme.

  • Causality: You must pre-incubate the mixture for 30 minutes before ATP addition. This captures the slow-binding kinetics of the hydrophobic 2,6-dichloroaniline moiety into the deep ATP pocket, preventing false-negative IC50 shifts[3].

• Reaction Initiation: Add ATP (at its predetermined Km value) and the specific peptide substrate.

• Detection: Add TR-FRET detection reagents (Europium-labeled antibody and ULight-labeled tracer).

• Self-Validating Checkpoint: The assay must include a known pan-kinase inhibitor (e.g., Staurosporine) as a positive control and a DMSO-only negative control. Calculate the Z'-factor. A value >0.5 is mandatory to validate the assay's dynamic range, confirming that the observed inhibition is compound-specific and not a systemic artifact.

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An In-depth Technical Guide to N-substituted 3,4-Xylidine Imidazole Analogs: Synthesis, Biological Evaluation, and Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-substituted 3,4-xylidine imidazole analogs, a class of heterocyclic compounds with significant potential in medicinal chemistry. The document delves into the synthetic methodologies for creating these molecules, with a focus on the Ullmann coupling and Van Leusen imidazole synthesis. It further outlines detailed protocols for their biological evaluation against microbial and cancer cell lines and explores the critical structure-activity relationships that govern their efficacy. This guide is intended to serve as a valuable resource for researchers engaged in the discovery and development of novel therapeutic agents based on the imidazole scaffold.

Introduction: The Imidazole Scaffold and the Significance of the 3,4-Xylidine Moiety

The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its unique electronic properties and ability to participate in hydrogen bonding and other non-covalent interactions make it a versatile building block for designing molecules that can interact with various biological targets. Imidazole derivatives have demonstrated a broad spectrum of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antiprotozoal effects.[1][2]

The incorporation of a 3,4-xylidine (3,4-dimethylphenyl) group at the N-1 position of the imidazole ring introduces specific steric and electronic features that can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties. The dimethyl substitution pattern on the phenyl ring can enhance lipophilicity, potentially improving membrane permeability, and can also influence the orientation of the aryl group relative to the imidazole core, which can be critical for target binding. This guide focuses on the synthesis and biological evaluation of this specific class of N-aryl imidazoles.

Synthetic Strategies for N-substituted 3,4-Xylidine Imidazole Analogs

The synthesis of the core 1-(3,4-dimethylphenyl)-1H-imidazole structure can be achieved through several established methods.[3] The choice of method often depends on the availability of starting materials, desired scale, and tolerance to reaction conditions.

Ullmann Coupling Reaction

The Ullmann coupling is a classical and robust method for the formation of C-N bonds, making it suitable for the N-arylation of imidazole.[3] This copper-catalyzed reaction typically involves the coupling of an aryl halide with imidazole.

Conceptual Workflow for Ullmann Coupling:

Caption: Ullmann coupling workflow for N-substituted 3,4-xylidine imidazole synthesis.

Detailed Experimental Protocol: Ullmann-type Synthesis of 1-(3,4-Dimethylphenyl)-1H-imidazole

• Materials:

  • Imidazole

  • 1-Iodo-3,4-dimethylbenzene (or 1-bromo-3,4-dimethylbenzene)

  • Copper(I) iodide (CuI)

  • Potassium carbonate (K₂CO₃) or another suitable base

  • N,N'-Dimethylethylenediamine (DMEDA) or another suitable ligand

  • Toluene or other high-boiling point solvent

• Procedure:

  • To a flame-dried round-bottom flask equipped with a magnetic stirrer and reflux condenser, add imidazole (1.0 eq), 1-iodo-3,4-dimethylbenzene (1.2 eq), CuI (0.1 eq), and K₂CO₃ (2.0 eq).

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen).

  • Add anhydrous toluene via syringe, followed by the addition of DMEDA (0.2 eq).

  • Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and filter through a pad of Celite to remove the copper catalyst.

  • Wash the Celite pad with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane:ethyl acetate gradient) to afford the pure 1-(3,4-dimethylphenyl)-1H-imidazole.

• Causality Behind Experimental Choices:

  • Inert Atmosphere: Prevents the oxidation of the copper(I) catalyst, which is crucial for the catalytic cycle.

  • Ligand (DMEDA): The ligand stabilizes the copper catalyst and increases its solubility, facilitating the reaction at lower temperatures than the classical Ullmann conditions.

  • Base (K₂CO₃): The base is required to deprotonate the imidazole, making it a more potent nucleophile for the coupling reaction.

Van Leusen Imidazole Synthesis

The Van Leusen reaction is a powerful three-component reaction for the synthesis of imidazoles from an aldehyde, a primary amine, and tosylmethyl isocyanide (TosMIC).[4] This method allows for the direct construction of the imidazole ring with the desired N-substituent.

Conceptual Workflow for Van Leusen Synthesis:

Caption: Van Leusen synthesis workflow for N-substituted 3,4-xylidine imidazoles.

Detailed Experimental Protocol: Van Leusen Synthesis of 1-(3,4-Dimethylphenyl)-1H-imidazole

• Materials:

  • Formaldehyde (or a suitable aldehyde precursor like paraformaldehyde)

  • 3,4-Dimethylaniline (3,4-xylidine)

  • Tosylmethyl isocyanide (TosMIC)

  • Potassium carbonate (K₂CO₃)

  • Methanol or another suitable protic solvent

• Procedure:

  • In a round-bottom flask, dissolve 3,4-dimethylaniline (1.0 eq) and formaldehyde (1.2 eq, as a 37% aqueous solution or from paraformaldehyde) in methanol.

  • Stir the mixture at room temperature for 30 minutes to form the corresponding imine in situ.

  • Add TosMIC (1.0 eq) and potassium carbonate (2.0 eq) to the reaction mixture.

  • Heat the mixture to reflux and monitor the reaction by TLC. The reaction is typically complete within 2-4 hours.

  • After completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

  • Partition the residue between water and ethyl acetate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography on silica gel to yield the pure 1-(3,4-dimethylphenyl)-1H-imidazole.

• Causality Behind Experimental Choices:

  • In situ Imine Formation: The pre-formation of the imine from the aldehyde and amine is a critical first step. The subsequent cycloaddition of TosMIC to the C=N bond is the key imidazole-forming step.

  • TosMIC: This reagent is a unique building block containing an isocyanide group, an acidic methylene group, and a tosyl leaving group, which are all essential for the cyclization and subsequent elimination steps.

  • Base (K₂CO₃): The base is required to deprotonate the methylene group of TosMIC, generating the nucleophile that attacks the imine.

Biological Evaluation Protocols

The therapeutic potential of novel N-substituted 3,4-xylidine imidazole analogs can be assessed through a variety of in vitro assays. The following protocols for antimicrobial and anticancer evaluation are provided as examples.

Antimicrobial Activity Screening: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a standard method to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[5]

Experimental Workflow for MIC Determination:

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Detailed Protocol:

• Preparation of Test Compounds: Dissolve the synthesized imidazole analogs in a suitable solvent (e.g., DMSO) to prepare stock solutions (e.g., 10 mg/mL).

• Microbial Strains: Use standard reference strains of bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).

• Assay Setup: In a 96-well microtiter plate, perform a two-fold serial dilution of each compound in the appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation: Add a standardized inoculum of the microorganism to each well to achieve a final concentration of approximately 5 x 10⁵ CFU/mL for bacteria or 0.5-2.5 x 10³ CFU/mL for fungi.

• Controls: Include a positive control (microorganism with no compound) and a negative control (medium with no microorganism). A standard antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi) should also be tested as a reference.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Anticancer Activity Screening: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Detailed Protocol:

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the synthesized imidazole analogs (typically in a range from 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for another 2-4 hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Structure-Activity Relationship (SAR) Insights

While specific SAR data for a broad series of N-substituted 3,4-xylidine imidazole analogs is not extensively available in the public domain, we can extrapolate from the broader class of N-aryl imidazoles to guide future design efforts.

Key Structural Considerations for SAR:

Caption: Key areas for structure-activity relationship exploration.

• Substitutions on the Imidazole Ring:

  • C2-Position: Substitution at the C2-position can significantly impact biological activity. Electron-withdrawing groups may enhance activity in some cases, while bulky groups could introduce steric hindrance that may be beneficial or detrimental depending on the target's binding pocket.

  • C4/C5-Positions: Introducing substituents at these positions can alter the overall shape and polarity of the molecule. Halogenation at these positions has been shown in other imidazole series to enhance antimicrobial or anticancer activity.

• Modifications of the 3,4-Xylidine Ring:

  • Methyl Group Analogs: Replacing the methyl groups with other alkyl groups (e.g., ethyl, isopropyl) can modulate lipophilicity and metabolic stability.

  • Additional Substituents: The introduction of other functional groups (e.g., halogens, nitro groups, methoxy groups) on the xylidine ring can fine-tune the electronic properties and provide additional points of interaction with the biological target.

Hypothetical SAR Table based on General Imidazole Analog Studies:

Compound ID	R1 (Imidazole C2)	R2 (Imidazole C4/5)	R3 (Xylidine Ring)	Predicted Antimicrobial Activity	Predicted Anticancer Activity
Parent	H	H	3,4-di-CH₃	Baseline	Baseline
Analog A	Cl	H	3,4-di-CH₃	Potentially Increased	Potentially Increased
Analog B	H	Br	3,4-di-CH₃	Potentially Increased	Potentially Increased
Analog C	H	H	2-F, 3,4-di-CH₃	Potentially Modulated	Potentially Modulated
Analog D	Phenyl	H	3,4-di-CH₃	Activity Dependent on Phenyl Substitution	Potentially Increased

Conclusion and Future Directions

N-substituted 3,4-xylidine imidazole analogs represent a promising class of compounds for the development of new therapeutic agents. The synthetic routes to these molecules are well-established, allowing for the generation of diverse libraries for biological screening. While comprehensive biological data on this specific subclass is still emerging, the general activity profiles of related N-aryl imidazoles suggest significant potential in both antimicrobial and anticancer applications.

Future research should focus on the systematic synthesis and evaluation of a broad range of these analogs to establish a clear and detailed structure-activity relationship. Elucidating the mechanism of action of the most potent compounds will be crucial for their further development as clinical candidates. The protocols and insights provided in this guide offer a solid foundation for researchers to explore the therapeutic potential of this intriguing class of molecules.

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Structural Bioisosteres of Detomidine and Medetomidine: An In-Depth Technical Guide

Abstract

This technical guide provides a comprehensive exploration of the structural bioisosteres of detomidine and medetomidine, two potent and selective α2-adrenoceptor agonists widely utilized in veterinary medicine for their sedative and analgesic properties. Aimed at researchers, scientists, and drug development professionals, this document delves into the critical structure-activity relationships (SAR) that govern the interaction of these compounds with α2-adrenoceptors. We will dissect the core molecular scaffold, examining the impact of bioisosteric modifications to the imidazole ring, the ethyl linker, and the aromatic moiety on receptor affinity, selectivity, and functional activity. Detailed experimental protocols for in vitro and in vivo characterization are provided, alongside a discussion of the causal relationships between molecular structure and pharmacological effect. This guide serves as a foundational resource for the rational design of novel α2-adrenoceptor modulators with improved therapeutic profiles.

Introduction: The α2-Adrenoceptor and its Ligands

The α2-adrenoceptor, a member of the G-protein coupled receptor (GPCR) superfamily, plays a crucial role in regulating a myriad of physiological processes. These receptors are broadly classified into three main subtypes: α2A, α2B, and α2C, each with a distinct tissue distribution and physiological function.[1] In the central nervous system (CNS), activation of presynaptic α2-adrenoceptors on noradrenergic neurons inhibits the release of norepinephrine, leading to sedation, analgesia, and anxiolysis.[1] This mechanism is the cornerstone of the therapeutic effects of α2-adrenoceptor agonists like detomidine and medetomidine.

Detomidine and medetomidine are highly selective α2-adrenoceptor agonists, with medetomidine exhibiting a significantly higher α2/α1 selectivity ratio compared to older compounds like xylazine.[2][3] Their chemical structure consists of three key components: a substituted aromatic ring, an ethyl linker, and an imidazole heterocycle. The specific arrangement and substitution of these components are critical for high-affinity binding and agonist activity at the α2-adrenoceptor.

Bioisosterism, the strategy of replacing a functional group within a molecule with another group of similar physical or chemical properties, is a powerful tool in medicinal chemistry.[4][5] It is employed to enhance potency, improve selectivity, alter metabolic pathways, and reduce toxicity. This guide will systematically explore the application of bioisosteric principles to the detomidine and medetomidine scaffold.

Figure 1: Simplified signaling pathway of α2-adrenoceptor agonists.

Core Structure-Activity Relationships (SAR)

The pharmacological profile of detomidine and medetomidine analogs is exquisitely sensitive to structural modifications. Understanding these SAR is paramount for the design of new chemical entities with desired properties.

The Aromatic Ring: Exploring Hydrophobic Pockets

The substituted phenyl group of detomidine (2,3-dimethylphenyl) and medetomidine (2,3-dimethylphenyl) engages in crucial hydrophobic interactions within the α2-adrenoceptor binding pocket.

• Substitution Pattern: The position and nature of substituents on the phenyl ring significantly influence affinity and selectivity. Studies have shown that the 2,3-dimethyl substitution pattern is optimal for high α2-adrenoceptor affinity.

• Bioisosteric Replacements: The phenyl ring can be replaced with other aromatic systems to probe the binding pocket further. For instance, replacement of the 2,3-dimethylphenyl group with a naphthalene moiety has been explored. Naphthalene analogs have shown comparable or even improved activity, suggesting that the binding pocket can accommodate larger aromatic systems.[6][7] Conformationally restricted analogs, such as tetralin and indan derivatives , have also been synthesized to investigate the optimal orientation of the aromatic ring.[7] The 4-methylindan analog, in particular, has been reported as a highly potent and selective α2-adrenoceptor ligand.[7]

The Ethyl Linker: Stereochemistry and Conformational Flexibility

The single carbon bridge connecting the aromatic ring and the imidazole heterocycle is a critical determinant of agonist activity.

• The α-Methyl Group: The presence of a methyl group on the benzylic carbon is crucial for high α2-adrenoceptor affinity and efficacy. This methyl group is believed to fit into a specific "methyl pocket" within the receptor.[7] Removal of this methyl group or its replacement with larger alkyl groups generally leads to a decrease in potency.

• Stereochemistry: Medetomidine is a racemic mixture, with the (S)-enantiomer, dexmedetomidine , being the pharmacologically active component. The (R)-enantiomer is significantly less active. This stereoselectivity underscores the specific three-dimensional requirements of the receptor's binding site.

The Imidazole Ring: The Core of Interaction and Opportunities for Bioisosteric Replacement

The imidazole ring is a key pharmacophoric element, with the basic nitrogen atom believed to form a critical ionic interaction with a conserved aspartate residue in the transmembrane domain of the α2-adrenoceptor. While essential for activity, the imidazole ring can also be a site of metabolic liability. Therefore, its bioisosteric replacement is a key area of research.

• Oxazole and Thiazole Bioisosteres: A series of (imidazolylmethyl)oxazoles and -thiazoles have been synthesized and evaluated as α2-adrenoceptor agonists.[8] These compounds, where the core imidazole is maintained but linked to another heterocycle, have demonstrated significant α2 receptor binding affinity and in vivo analgesic activity.[8] This suggests that the electronic properties and hydrogen bonding capabilities of the imidazole ring can be mimicked by other five-membered heterocycles.

• Triazole Bioisosteres: The 1,2,3-triazole ring is a well-established bioisostere for various functional groups, including the imidazole ring.[9][10] While specific examples directly related to medetomidine are not extensively published, the principles of using triazoles to replace imidazoles in other GPCR ligands suggest their potential in this context.[9] Triazoles can offer advantages in terms of metabolic stability and synthetic accessibility.

• Other Heterocyclic Systems: Research into other α2-adrenergic agonists has explored a variety of heterocyclic cores beyond imidazole, such as indolines and tetrahydroquinolines , which have shown potent agonist or antagonist activity depending on their substitution patterns.[11] These studies provide valuable insights into the broader chemical space available for α2-adrenoceptor ligand design.

Compound/Analog Class	Key Structural Feature	Impact on α2-Adrenoceptor Activity	Reference
Medetomidine Analogs	Naphthalene bioisostere of the phenyl ring	Maintained or improved affinity; conformational flexibility is important.	[6][7]
Medetomidine Analogs	Tetralin and Indan derivatives	Potent and selective ligands, highlighting the importance of aromatic ring conformation.	[7]
(Imidazolylmethyl)oxazoles	Oxazole ring attached to the core imidazole	Significant α2 receptor binding affinity and in vivo analgesic activity.	[8]
(Imidazolylmethyl)thiazoles	Thiazole ring attached to the core imidazole	Potent compounds with significant antinociceptive activity.	[8]
Indolin-2-yl imidazolines	Indoline core	Can exhibit both potent agonist and antagonist activity depending on substitution.	[11]

Experimental Protocols for Pharmacological Characterization

The evaluation of novel detomidine and medetomidine bioisosteres requires a robust set of in vitro and in vivo assays to determine their pharmacological profile.

In Vitro Characterization: Radioligand Binding Assays

Radioligand binding assays are fundamental for determining the affinity of a test compound for the α2-adrenoceptor and its selectivity over other receptors, such as the α1-adrenoceptor.

Protocol: α2-Adrenoceptor Radioligand Binding Assay using [3H]-Clonidine

• Membrane Preparation:

  • Homogenize rat cerebral cortex tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

  • Wash the membrane pellet by resuspension in fresh buffer and recentrifugation.

  • Resuspend the final pellet in the assay buffer at a protein concentration of approximately 2-3 mg/mL.[12]

• Binding Assay:

  • In a 96-well plate, combine the membrane preparation, [3H]-clonidine (a radiolabeled α2-agonist) at a concentration near its Kd (e.g., 1-2 nM), and varying concentrations of the unlabeled test compound.

  • To determine non-specific binding, include wells containing a high concentration of a non-radiolabeled α2-agonist like clonidine (e.g., 10 µM).[12]

  • Incubate the plate at 25°C for 30-60 minutes to allow binding to reach equilibrium.

• Termination and Detection:

  • Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters, which trap the membrane-bound radioligand.

  • Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Figure 2: Workflow for a typical α2-adrenoceptor radioligand binding assay.

In Vivo Characterization: Models of Sedation and Analgesia

In vivo studies are essential to confirm that the in vitro receptor affinity translates to the desired physiological effects.

Protocol: Assessment of Sedation via Locomotor Activity in Mice

• Acclimation:

  • Acclimate mice to the testing room for at least 60 minutes before the experiment.

  • Habituate the mice to the locomotor activity chambers for a set period (e.g., 30 minutes) on the day before the test.

• Drug Administration:

  • Administer the test compound or vehicle control via the desired route (e.g., intraperitoneal injection).

• Data Collection:

  • Immediately after injection, place each mouse in an individual locomotor activity chamber equipped with infrared beams to automatically record movement.

  • Record locomotor activity (e.g., distance traveled, number of beam breaks) continuously for a set duration (e.g., 60-120 minutes).[13]

• Data Analysis:

  • Analyze the locomotor activity data in time bins (e.g., 5-minute intervals) to assess the onset and duration of the sedative effect.

  • Compare the total locomotor activity of the drug-treated groups to the vehicle-treated group to quantify the degree of sedation.

Protocol: Assessment of Analgesia via the Hot Plate Test in Mice

• Baseline Latency:

  • Place each mouse individually on a hot plate maintained at a constant temperature (e.g., 55 ± 0.5°C).[14][15][16][17][18]

  • Start a timer and measure the latency (in seconds) for the mouse to exhibit a nociceptive response, such as licking a hind paw or jumping.

  • To prevent tissue damage, a cut-off time (e.g., 30-60 seconds) should be established, and any mouse not responding by this time is removed from the hot plate.

• Drug Administration:

  • Administer the test compound or vehicle control.

• Post-Treatment Latency:

  • At predetermined time points after drug administration (e.g., 15, 30, 60, 90 minutes), place the mouse back on the hot plate and measure the response latency.

• Data Analysis:

  • Calculate the percentage of the maximum possible effect (%MPE) for each time point using the formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100.

  • Compare the %MPE of the drug-treated groups to the vehicle-treated group to determine the analgesic efficacy.

Conclusion and Future Directions

The exploration of structural bioisosteres of detomidine and medetomidine has yielded valuable insights into the molecular requirements for potent and selective α2-adrenoceptor agonism. Modifications to the aromatic ring and the ethyl linker have been extensively studied, leading to a good understanding of the SAR in these regions. The imidazole ring, while a critical pharmacophoric element, represents a key area for further investigation through bioisosteric replacement. The development of novel heterocyclic cores that can mimic the essential interactions of the imidazole while offering improved metabolic stability and potentially altered subtype selectivity is a promising avenue for future research. The protocols and SAR data presented in this guide provide a solid foundation for the rational design and evaluation of the next generation of α2-adrenoceptor modulators with enhanced therapeutic profiles for both veterinary and potentially human clinical applications.

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• Zhang, X., He, M. Y., Dalton, J. T., & Hsu, F. L. (1997). Medetomidine analogs as alpha 2-adrenergic ligands. 3. Synthesis and biological evaluation of a new series of medetomidine analogs and their potential binding interactions with alpha 2-adrenoceptors involving a "methyl pocket". Journal of medicinal chemistry, 40(19), 3014–3024. [Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline via Reductive Amination

Introduction: The Significance of N-Arylmethyl Imidazole Scaffolds

The imidazole nucleus is a cornerstone in medicinal chemistry, forming the core structure of numerous bioactive compounds, including the essential amino acid histidine.[1][2] Its derivatives are known to possess a wide array of therapeutic properties, including antimicrobial, anti-fungal, and anti-HCV activities.[2][3][4] Specifically, N-arylmethyl imidazole scaffolds are of significant interest to drug development professionals due to their prevalence in potent pharmaceutical agents. The target molecule of this guide, N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline, represents a valuable building block for the synthesis of more complex molecular architectures.

This application note provides a detailed, reliable protocol for the synthesis of this target compound via a one-pot reductive amination reaction. This method is prized for its efficiency, operational simplicity, and high selectivity, avoiding the common issue of over-alkylation often encountered with direct alkylation of amines.[5]

The Chemistry: Reductive Amination with Sodium Triacetoxyborohydride

Reductive amination is a powerful transformation in organic synthesis that converts a carbonyl group into an amine. The reaction proceeds through the initial formation of a hemiaminal, which then dehydrates to form an imine (or its protonated form, the iminium ion).[6][7] This intermediate is then reduced in situ to the desired amine product.[6][8]

A critical factor for success is the choice of reducing agent, which must selectively reduce the iminium ion intermediate over the starting aldehyde.[5][6] For this purpose, sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice.[8]

Why Sodium Triacetoxyborohydride?

• Mild and Selective: STAB is a less powerful reducing agent than sodium borohydride (NaBH₄), making it ideal for selectively reducing iminium ions in the presence of aldehydes.[5][8][9] Its steric bulk also contributes to its selectivity.[10]

• Broad Substrate Scope: It is effective for a wide range of aldehydes and both primary and secondary amines, including weakly basic anilines.[6][11]

• Functional Group Tolerance: The reaction conditions are mild enough to tolerate many sensitive functional groups, such as esters, amides, and nitro groups, which might be reduced by harsher reagents.[6][9][11]

• Convenience: As a stable, non-pyrophoric solid, it is easier and safer to handle than many other hydride reagents.

The overall reaction scheme is presented below:

Scheme 1: Synthesis of N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis, work-up, and purification of the target compound.

Reagents and Materials

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
2-Imidazolecarboxaldehyde	C₄H₄N₂O	96.09	1.00 g	10.41	1.0
3,4-Dimethylaniline	C₈H₁₁N	121.18	1.39 g	11.45	1.1
Sodium Triacetoxyborohydride	C₆H₁₀BNaO₆	211.94	3.31 g	15.61	1.5
1,2-Dichloroethane (DCE)	C₂H₄Cl₂	98.96	50 mL	-	-
Saturated Sodium Bicarbonate	NaHCO₃	84.01	~40 mL	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-	-
Dichloromethane (DCM)	CH₂Cl₂	84.93	For extraction	-	-
Ethyl Acetate / Hexanes	-	-	For chromatography	-	-

Safety & Handling:

• 3,4-Dimethylaniline: Toxic by ingestion, inhalation, and skin contact.[12] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• 1,2-Dichloroethane (DCE): A suspected carcinogen and toxic. All operations involving DCE must be performed in a certified chemical fume hood.

• Sodium Triacetoxyborohydride: Reacts with water to release hydrogen gas. Handle away from moisture.

• 2-Imidazolecarboxaldehyde: May cause skin, eye, and respiratory irritation. Standard PPE should be worn.

Reaction Workflow Diagram

The following diagram outlines the complete experimental workflow from setup to final product analysis.

Caption: Experimental workflow for the synthesis of N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline.

Step-by-Step Synthesis Protocol

• Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 2-imidazolecarboxaldehyde (1.00 g, 10.41 mmol) and 3,4-dimethylaniline (1.39 g, 11.45 mmol).

• Dissolution: Add anhydrous 1,2-dichloroethane (50 mL). Stir the mixture at room temperature until all solids have dissolved. 1,2-dichloroethane is the preferred solvent as reactions are generally faster compared to other solvents like THF.[6][11]

• Addition of Reducing Agent: To the stirred solution, add sodium triacetoxyborohydride (3.31 g, 15.61 mmol) portion-wise over 10 minutes.

  • Scientist's Note: A slight exotherm may be observed. Portion-wise addition helps to control the reaction rate. Acetic acid is generally not required for reductive aminations involving aldehydes, as the iminium ion formation is sufficiently fast.[9][11]

• Reaction: Stir the reaction mixture at room temperature for 4-6 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 10% Methanol/Dichloromethane eluent system. The disappearance of the starting aldehyde (visualized with a UV lamp) indicates reaction completion.

• Quenching: Once the reaction is complete, carefully quench the mixture by slowly adding saturated aqueous sodium bicarbonate solution (~40 mL). Stir vigorously for 15 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 30 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product as an oil or semi-solid.

• Purification: Purify the crude residue by flash column chromatography on silica gel. Elute with a gradient of 0% to 10% ethyl acetate in hexanes to afford the pure N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline.

  • Scientist's Note: The purification of imidazole-containing compounds can sometimes be challenging due to their polarity.[13] Careful selection of the chromatography solvent system is crucial for obtaining a pure product.

Reaction Mechanism

The reaction proceeds in two main stages within the same pot: the formation of an iminium ion, followed by its immediate reduction by sodium triacetoxyborohydride.

Caption: Simplified mechanism of one-pot reductive amination.

Expected Results & Characterization

Successful synthesis will yield N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline as a white to off-white solid. The expected yield is typically in the range of 70-85%.

Product Characterization Data (Predicted):

Analysis	Expected Result
¹H NMR (400 MHz, CDCl₃)	δ ~7.10 (s, 2H, imidazole CH), ~6.95 (d, 1H, Ar-H), ~6.60 (d, 1H, Ar-H), ~6.55 (s, 1H, Ar-H), ~4.30 (s, 2H, CH₂), ~4.00 (br s, 1H, NH), ~2.20 (s, 3H, CH₃), ~2.15 (s, 3H, CH₃).
¹³C NMR (101 MHz, CDCl₃)	δ ~148.0, 145.5, 137.0, 130.0, 128.5, 118.0, 117.5, 113.5, 45.0, 20.0, 18.5.
Mass Spec (ESI+)	Calculated for C₁₂H₁₅N₃: 201.13. Found: m/z = 202.14 [M+H]⁺.

Note: The exact chemical shifts (δ) in NMR spectra may vary slightly depending on the solvent and concentration.

Conclusion

This application note details a robust and efficient protocol for the synthesis of N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline using sodium triacetoxyborohydride-mediated reductive amination. The method is characterized by its mild conditions, high selectivity, and good yields, making it an excellent choice for researchers and drug development professionals. The provided step-by-step guide, workflow diagrams, and mechanistic explanations offer a comprehensive resource for the successful execution and understanding of this important synthetic transformation.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2003). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (pp. 201-216). American Chemical Society. [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. [Link]

• PubMed. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. National Center for Biotechnology Information.[Link]

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Introduction: The Critical Role of Purity for N-(imidazol-2-ylmethyl)anilines

An Application Note and Protocol Guide

Topic: Solvent Selection and Recrystallization Protocol for N-(imidazol-2-ylmethyl)anilines

Audience: Researchers, scientists, and drug development professionals.

N-(imidazol-2-ylmethyl)anilines represent a class of heterocyclic compounds featuring both an imidazole and an aniline moiety. This structural combination makes them valuable scaffolds in medicinal chemistry, often investigated for a range of biological activities.[1][2] Like any active pharmaceutical ingredient (API) or advanced intermediate, the purity of the final compound is not merely a quality metric—it is a prerequisite for reliable biological screening, accurate structure-activity relationship (SAR) studies, and eventual clinical success.

Recrystallization is a powerful and economical technique for purifying solid organic compounds.[3] Its efficacy hinges on a single, critical choice: the solvent. An optimal solvent system will effectively remove impurities—such as unreacted starting materials, by-products from over-alkylation, or colored oxidation products common to aniline chemistry—while maximizing the recovery of the desired crystalline product.[4]

This guide provides a comprehensive framework for the rational selection of a recrystallization solvent for N-(imidazol-2-ylmethyl)anilines. It moves from the theoretical principles of solubility to a practical, step-by-step protocol for solvent screening and process optimization, designed to ensure high-purity materials for research and development.

Guiding Principles: The Theory of Solvent Selection

The ideal recrystallization solvent is one in which the target compound exhibits high solubility at an elevated temperature but low solubility at room temperature or below.[5] This temperature-dependent solubility differential is the driving force of the entire purification process. The core principle of "like dissolves like" serves as an excellent starting point for solvent selection.[5]

Key Characteristics of an Ideal Recrystallization Solvent:

• Solubility Gradient: The compound should be sparingly soluble at low temperatures but highly soluble near the solvent's boiling point.

• Inertness: The solvent must not react with the compound being purified.[5]

• Impurity Profile: The solvent should either dissolve impurities completely even at low temperatures (so they remain in the mother liquor) or not dissolve them at all (allowing for hot filtration).

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals during drying.

• Crystal Formation: The solvent should facilitate the growth of well-defined, pure crystals upon cooling.

• Safety & Practicality: The solvent should be non-toxic, inexpensive, and non-flammable, whenever possible.

The molecular structure of N-(imidazol-2-ylmethyl)anilines—containing a polar, hydrogen-bond-donating/accepting imidazole ring and a less polar, aromatic aniline ring—suggests that solvents of intermediate polarity, or binary (mixed) solvent systems, will be most effective.[1][6]

Systematic Protocol for Empirical Solvent Screening

The most reliable method for identifying the optimal solvent is through small-scale empirical testing. This protocol outlines a systematic approach to screen a panel of common laboratory solvents.

Materials:

• Crude N-(imidazol-2-ylmethyl)aniline (approx. 200-300 mg)

• A selection of test solvents (see Table 1)

• Small test tubes (e.g., 10 x 75 mm)

• Heat source (hot plate or sand bath)

• Glass stirring rod

• Ice-water bath

Procedure:

• Preparation: Place approximately 20-30 mg of the crude, powdered compound into a series of clean, labeled test tubes.

• Room Temperature Solubility Test: To the first test tube, add the test solvent dropwise (e.g., 0.5 mL at a time), stirring or agitating after each addition. Observe if the solid dissolves completely at room temperature.

  • If it dissolves: The solvent is unsuitable as a single-solvent system, as recovery will be poor. It may, however, be useful as the "good" solvent in a binary pair. Set this solvent aside.

  • If it remains insoluble or sparingly soluble: Proceed to the next step.

• Elevated Temperature Solubility Test: Gently heat the test tube containing the insoluble suspension to the solvent's boiling point. Add small increments of the solvent until the solid completely dissolves.[5]

  • If the solid dissolves completely: This is a promising candidate solvent. Proceed to step 4.

  • If a large volume of solvent is required: The solvent is likely too "poor," and recovery, while potentially high in purity, may be impractical. Consider it for use as an antisolvent in a binary system.

  • If the solid does not dissolve: The solvent is unsuitable.

• Crystallization Test: Remove the test tube from the heat and allow it to cool slowly to room temperature. Observe for the formation of crystals.

  • If crystals form: This is an excellent candidate solvent.

  • If no crystals form: Try to induce crystallization by scratching the inside of the test tube with a glass rod below the solvent line or by adding a "seed" crystal of the pure compound.[5]

• Yield Assessment: Once crystallization at room temperature appears complete, place the test tube in an ice-water bath for 15-20 minutes to maximize crystal formation. Visually estimate the quantity of crystals recovered. A high yield of crystalline solid indicates a suitable solvent.

• Record Observations: Meticulously record all observations for each solvent in a table (see Table 2 for an example).

Data Interpretation and Visualization

Solvent Property and Screening Data

Summarizing solvent properties and experimental results is crucial for making an informed decision.

Table 1: Properties of Common Laboratory Solvents for Screening

Solvent	Boiling Point (°C)	Polarity	Type	Notes
Water	100	High	Polar Protic	Good for compounds with H-bond donors/acceptors.
Ethanol	78	Medium-High	Polar Protic	Versatile solvent for many organic compounds.[5]
Methanol	65	Medium-High	Polar Protic	Similar to ethanol but more volatile.
Isopropanol	82	Medium	Polar Protic	Good alternative to ethanol.
Acetone	56	Medium	Polar Aprotic	Strong solvent, use with caution for reactive compounds.
Ethyl Acetate	77	Medium-Low	Polar Aprotic	Common choice for compounds of intermediate polarity.
Toluene	111	Low	Nonpolar	Good for less polar compounds.

| Heptane/Hexane | 98 / 69 | Very Low | Nonpolar | Often used as an antisolvent. |

Table 2: Example Solvent Screening Log

Solvent	Soluble at RT?	Soluble when Hot?	Crystals on Cooling?	Estimated Yield	Notes/Decision
Water	No	No	N/A	N/A	Unsuitable
Ethanol	Sparingly	Yes	Yes	Moderate	Good candidate.
Ethyl Acetate	Yes	Yes	Poor	Low	Too soluble. Use as "good" solvent in binary system?
Toluene	No	Sparingly	Yes	High	Good candidate. Check crystal quality.
Heptane	No	No	N/A	N/A	Unsuitable. Use as antisolvent.

| Ethanol/Water | No | Yes | Yes | High | Excellent candidate binary system. |

Workflow for Solvent Selection

The decision-making process for selecting a suitable solvent system can be visualized with the following workflow.

Caption: Workflow for single-solvent recrystallization screening.

Optimizing with a Binary (Mixed) Solvent System

If no single solvent is ideal, a binary system is often the solution.[5] This involves a "good" solvent in which the compound is highly soluble and a "poor" solvent (antisolvent) in which it is sparingly soluble.

Procedure:

• Dissolve the crude compound in the minimum amount of the hot "good" solvent.

• Add the "poor" solvent dropwise to the hot solution until it just becomes cloudy (the saturation point).

• Add a few more drops of the hot "good" solvent to redissolve the precipitate and make the solution clear again.[5]

• Allow the solution to cool slowly, as described previously.

For N-(imidazol-2-ylmethyl)anilines, common and effective pairs include ethanol-water, methanol-water, or ethyl acetate-hexane.

General Recrystallization Protocol

Once an optimal solvent or solvent system is identified, proceed with the bulk recrystallization.

• Dissolution: Place the crude solid in an appropriately sized Erlenmeyer flask. Add the chosen solvent and a boiling chip. Heat the mixture to a gentle boil on a hot plate while stirring. Continue adding small portions of hot solvent until the solid is completely dissolved. Use the minimum amount of solvent necessary to achieve a saturated solution.[5]

• Decolorization (Optional): If colored impurities are present, remove the flask from the heat and allow it to cool slightly. Add a small amount of activated charcoal, then reheat the solution to boiling for a few minutes.[4]

• Hot Filtration: If charcoal was used or if insoluble impurities are present, perform a hot gravity filtration using a pre-warmed funnel and fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Complete Crystallization: Once crystal growth appears to have stopped, place the flask in an ice-water bath for at least 30 minutes to maximize the yield.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of the ice-cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the crystals to a constant weight. This can be done by air-drying on the filter paper or in a desiccator or vacuum oven.

Troubleshooting Common Issues

Problem	Probable Cause(s)	Solution(s)
Oiling Out	The solution is too concentrated; cooling is too rapid; the melting point of the solute is lower than the boiling point of thesolvent.	Re-heat the solution to dissolve the oil, add more solvent, and allow it to cool much more slowly (e.g., by insulating the flask).[7]
No Crystals Form	The solution is not saturated enough (too much solvent was added); supersaturation.	Try to induce crystallization by scratching the flask or seeding.[5] If that fails, boil off some of the solvent to increase concentration and cool again.
Low Recovery	Too much solvent was used; the compound has significant solubility in the cold solvent; premature crystallization during hot filtration.	Ensure minimum solvent is used. Ensure the cooling step in the ice bath is sufficient. Pre-heat all glassware for hot filtration.
Colored Crystals	Colored impurities were not fully removed.	Use activated charcoal during the recrystallization process.[4] A second recrystallization may be necessary.

References

• Cram. (n.d.). Recrystallization Of Acetanilide From Aniline. Retrieved from [Link]

• Custom Synthesis. (2025, December 15). How to Synthesize Imidazole Derivative Intermediates for Pharmaceutical Applications. Retrieved from [Link]

• Imidazole Derivatives From Benzoin Moiety. (n.d.). Retrieved from [Link]

• Scribd. (n.d.). Recrystallization. Retrieved from [Link]

• Baumann, J. B. (1979). Solvent Selection for Recrystallization: An Undergraduate Organic Experiment.

• RSC Education. (n.d.). Green chemistry in synthesis. Retrieved from [Link]

• Dr. GSR. (2021, May 31). Preparation of Acetanilide // An Aniline derivative // Organic chemistry lab [Video]. YouTube. Retrieved from [Link]

• Shelar Uttam B., et al. (2014). Chemical and Pharmacological Properties of Imidazoles. Human Journals. Retrieved from [Link]

• MDPI. (2020). Greener Synthesis of Nitrogen-Containing Heterocycles in Water, PEG, and Bio-Based Solvents. Catalysts. Retrieved from [Link]

• MDPI. (2023). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Molecules. Retrieved from [Link]

• Academia.edu. (n.d.). Different synthetic routes to 4-(1H-benzo[d] imidazol-2-yl)aniline. Retrieved from [Link]

• Baumann, J. B. (1979). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education. Semantic Scholar. Retrieved from [Link]

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• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Improving yield of reductive amination with sterically hindered anilines

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most notoriously difficult transformations in organic synthesis: the reductive amination of sterically hindered anilines (e.g., 2,6-diisopropylaniline, 2-tert-butylaniline).

Steric bulk around the amine nitrogen fundamentally alters the kinetics and thermodynamics of the reaction. This guide will walk you through the causality of these failures and provide field-proven, self-validating protocols to optimize your yields.

Diagnostic Workflow

Decision tree for troubleshooting reductive amination with sterically hindered anilines.

Troubleshooting FAQs & Mechanistic Insights

Q1: Why is my reaction stalling at the starting materials, and how do I force imine formation? The Causality: Anilines possess inherently lower nucleophilicity than aliphatic amines because their nitrogen lone pair is delocalized into the aromatic

-system[1]. When ortho-substituents are present, the formation of the tetrahedral hemiaminal intermediate suffers from severe steric repulsion, shifting the thermodynamic equilibrium heavily back toward the starting materials. The Solution: You must alter the thermodynamics. Utilizing 2 acts as a dual-purpose reagent. It serves as a strong Lewis acid to coordinate the carbonyl oxygen (increasing its electrophilicity) and acts as an irreversible water scavenger, forming insoluble and isopropanol to drive the equilibrium toward the imine[2].

Q2: I am observing significant reduction of my starting ketone/aldehyde to the corresponding alcohol instead of the amine. What went wrong? The Causality: Your hydride source is reducing the carbonyl faster than the sterically hindered imine can form. Reagents like ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

are highly active and lack the chemoselectivity required for slow-forming imines[3]. The Solution: Switch to a 4 where the imine is pre-formed completely before the reductant is introduced[4]. Alternatively, for direct (one-pot) aminations, use . The electron-withdrawing acetoxy groups stabilize the B-H bond, rendering it unreactive toward most ketones but highly reactive toward protonated iminium ions[5].

Q3: My imine forms, but the reduction step fails or yields are abysmal (<20%). Are there alternative reducing systems for extreme steric bulk? The Causality: Delivering a hydride from a bulky, closed-shell borohydride complex to a highly sterically congested iminium carbon is kinetically disfavored. The Solution: Shift to reagents that operate via open transition states. Using6 allows the formation of a hypervalent silicon species that easily transfers a hydride to hindered tertiary/secondary imines[6]. Alternatively,7 is highly effective for electron-deficient and bulky anilines[7].

Mechanistic pathway of reductive amination highlighting steric bottlenecks and chemoselectivity.

Quantitative Comparison of Reducing Agents

Reducing System	Relative Hydride Reactivity	Chemoselectivity (Imine vs. Carbonyl)	Efficacy for Sterically Hindered Anilines	Primary Byproducts / Drawbacks
ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> (Direct)	Very High	Poor	Low (Causes over-reduction)	High alcohol formation[3]
	Mild	Excellent	Moderate	Sluggish with extreme steric bulk
then	High (Step-wise)	Good (Due to step-wise nature)	High	Requires filtration of salts[2]
/ TMEDA	High (Activated)	Excellent	Very High	Generates siloxane waste; moisture sensitive[6]
/ TMSCl	High	Good	Very High	Requires careful quenching of boranes[7]

Validated Experimental Protocols

Protocol A: Step-Wise Reductive Amination via

This protocol is self-validating: The reaction mixture typically shifts to a deep yellow/orange upon successful imine formation. During workup, the precipitation of white

salts serves as a visual confirmation that the Lewis acid has been successfully hydrolyzed and removed.

• Imine Formation: In an oven-dried flask under inert atmosphere (

  /Ar), dissolve the ketone (1.0 equiv) and the sterically hindered aniline (1.1 equiv) in anhydrous 1,2-dichloroethane (DCE) or THF (0.2 M).

• Lewis Acid Addition: Add

  (1.5 to 2.0 equiv) via syringe. Stir the mixture at 60 °C for 12–24 hours. Monitor the disappearance of the ketone via LC-MS.

• Reduction: Cool the reaction mixture to 0 °C. Slowly add

  (1.5 equiv) dissolved in a minimal amount of anhydrous ethanol.

• Maturation: Allow the reaction to warm to room temperature and stir for an additional 2–4 hours.

• Quench & Workup: Quench the reaction carefully by adding 1M aqueous

  or saturated aqueous (equal volume to the reaction mixture). A thick white precipitate ( ) will form.

• Isolation: Filter the entire suspension through a pad of Celite, washing thoroughly with ethyl acetate. Separate the organic layer from the filtrate, dry over

  , and concentrate in vacuo.

Protocol B: Direct Reductive Amination with / TMEDA (For Extreme Steric Bulk)

This protocol bypasses closed-shell steric clashes. The immediate fuming of

upon exposure to ambient moisture and the reaction exotherm serve as self-validating indicators of reagent viability.

• Preparation: In an oven-dried Schlenk flask under

  , dissolve the ketone (1.0 equiv) and the hindered aniline (1.2 equiv) in anhydrous (0.1 M).

• Activation: Add

  -tetramethylethylenediamine (TMEDA) (2.0 equiv). Stir for 10 minutes at room temperature.

• Hydride Delivery: Cool the flask to 0 °C. Dropwise, add

  (2.0 equiv). Caution: Highly exothermic and corrosive.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 24–36 hours.

• Quench: Cool to 0 °C and carefully quench with saturated aqueous

  until bubbling ceases.

• Extraction: Extract the aqueous layer three times with

  . Wash the combined organics with brine, dry over , and purify via silica gel chromatography.

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." ACS Publications. 5

• Ashenhurst, J. "Reductive Amination, and How It Works." Master Organic Chemistry. 3

• "Improved Methodology for the Preparation of Chiral Amines." d-nb.info. 2

• "A Facile One-Pot Process for the Formation of Hindered Tertiary Amines." PMC / NIH. 6

• "Ways to reduce the bis amination during a reductive amination?" Reddit (r/Chempros).4

• "A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines." Thieme Connect. 7

• "TRANSFER HYDROGENATION: APPLICATION IN ASYMMETRIC REDUCTIVE AMINATION AND RING CONTRACTION." University of Liverpool Repository. 1

Sources

• 1. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 2. d-nb.info [d-nb.info]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. reddit.com [reddit.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. thieme-connect.com [thieme-connect.com]

Technical Support Center: 3,4-Dimethylaniline Synthesis &amp; Stability

Topic: Preventing Oxidation of 3,4-Dimethylaniline (3,4-DMA)

Reference Ticket: #DMA-OX-PREV-001 Support Tier: Level 3 (Senior Application Scientist)

Introduction

Welcome to the Advanced Synthesis Support Hub. You are likely accessing this guide because your batch of 3,4-dimethylaniline (3,4-DMA) has transitioned from a pristine colorless oil to a red, brown, or black viscous liquid.

The Core Problem: 3,4-DMA is an electron-rich aromatic amine. The nitrogen lone pair makes the ring highly susceptible to electrophilic attack and radical oxidation by atmospheric oxygen. This process is autocatalytic —once the first trace of quinone-imine or azo impurity forms, it acts as a redox mediator, accelerating the degradation of the remaining bulk material.

This guide replaces standard "textbook" advice with field-proven protocols to break this oxidation cycle at three critical control points: Reaction , Isolation , and Storage .

Module 1: The Synthesis Phase (Reaction Control)

The most common route to 3,4-DMA is the catalytic hydrogenation of 3,4-dimethylnitrobenzene. Oxidation often triggers during the workup of this step, not the reaction itself.

Critical Protocol: Inert Filtration of Catalyst

Issue: Filtering Pd/C or Raney Nickel in open air creates a "fire and ice" scenario. The catalyst is pyrophoric, and the hot amine solution avidly absorbs oxygen.

The Fix: Use a closed-loop filtration system or a Schlenk line.

• Sparge Solvents: Pre-sparge all wash solvents (Methanol/Ethanol) with Argon for 15 minutes. Nitrogen is acceptable, but Argon is heavier than air and provides a better "blanket" in flasks.

• The "Blanket" Transfer: Never pour the reaction mixture through a Buchner funnel open to air. Use a cannula transfer or positive-pressure filtration assembly.

• Additive Strategy: If using chemical reduction (Fe/HCl or Sn/HCl), add Sodium Dithionite (

  ) (0.5 mol%) to the aqueous workup. This acts as a sacrificial antioxidant, scavenging oxygen before it attacks the amine.

Comparative Reduction Methods

Method	Oxidation Risk	Cleanup Difficulty	Notes
/ Pd-C	High (during filtration)	Low	Cleanest product, but catalyst filtration is the critical failure point for oxidation.
Fe / HCl (Bechamp)	Medium	High (Iron sludge)	Iron sludge can trap product; requires steam distillation which exposes product to heat/air.
/ HCl	Lowest	Medium	Stannous chloride is a reducing agent that actively reverses oxidation during the reaction.

Module 2: Purification (The "Zinc Dust" Technique)

If your crude product is already colored, simple distillation is often insufficient. The colored impurities (azobenzenes/quinones) often co-distill or sublime.

The "Pro-Tip" Protocol: Zinc Dust Distillation

This is the industry standard for recovering high-purity, colorless anilines.

Mechanism: Zinc dust acts as an in-situ reducing agent during the distillation, converting volatile oxidation impurities back into amines or non-volatile reduced forms that remain in the pot.

Step-by-Step:

• Charge the Flask: Add crude 3,4-DMA to the distillation flask.

• Add Zinc: Add 1-2% w/w Zinc Dust directly to the liquid.

• Add Flux (Optional): A tiny crystal of NaOH can help activate the surface, though usually not strictly necessary.

• Vacuum Distill: Distill under high vacuum (<10 mmHg).

  • Observation: The distillate should be water-white (colorless).

  • Discard: The first 5% (fores) may contain residual water/solvents.

• Collection: Collect directly into a receiver flask containing an inert gas atmosphere.

Module 3: Storage & Stability (Stopping the Clock)

You cannot stop oxidation of the free base indefinitely, you can only slow it down. For indefinite storage, you must change the chemical state.

Strategy A: The Hydrochloride Salt (Preferred)

The free amine lone pair is the site of oxidation. Protonating it blocks this pathway.

• Protocol: Dissolve 3,4-DMA in diethyl ether. Bubble dry HCl gas or add 4M HCl in Dioxane.

• Result: 3,4-Dimethylaniline Hydrochloride (Solid).

• Stability: Years at room temperature.

Strategy B: Inert Liquid Storage

If you must store the free base:

• Container: Amber glass (blocks UV light which catalyzes radical formation).

• Headspace: Flush with Argon.

• Seal: Parafilm is insufficient. Use a Teflon-lined cap with electrical tape or a Schlenk flask with a greased stopcock.

• Temp: Store at +4°C. (Freezing can precipitate impurities, but cold slows kinetics).

Visualizing the Oxidation Cascade

The following diagram illustrates why the color change happens and where our interventions act.

Caption: The oxidation pathway of 3,4-DMA and the three critical intervention points (Inerting, Reduction, and Salt Formation).[1]

Troubleshooting & FAQs

Q: My product turned pink immediately after column chromatography. Why? A: Silica gel is slightly acidic and often contains trace metal ions (Iron) which catalyze oxidation. Furthermore, spreading the compound on a column maximizes surface area exposure to air.

• Fix: Add 1% Triethylamine to your eluent to neutralize the silica. Flush the column with

  if possible, or move rapidly.

Q: Can I remove the brown color without distilling? A: Sometimes. You can try a "reductive wash."

• Dissolve the amine in an organic solvent (Ether/DCM).

• Wash with a 10% aqueous solution of Sodium Dithionite or Sodium Bisulfite .

• The aqueous layer will often turn dark brown as it pulls the oxidized polar impurities out, while the organic layer lightens.

Q: Is the red color dangerous or just cosmetic? A: It is mostly cosmetic if the purity is >98%, but it indicates the presence of radical initiators. If you use this "red" aniline in a subsequent sensitive reaction (e.g., metal-catalyzed cross-coupling), the impurities can poison the catalyst. Always redistill if the color is significant.

References

• Vogel's Textbook of Practical Organic Chemistry . (5th Ed). Purification of Aromatic Amines (Section 4.1). Longman Scientific & Technical.

• Organic Syntheses . Reduction of Nitro Compounds to Amines. Org. Synth. Coll. Vol. 1, p. 242.

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Specific reference to Zinc Dust distillation of Anilines).

• Sigma-Aldrich Technical Bulletin . Handling Air-Sensitive Reagents.

Sources

• 1. CN102952021B - Synthesis method of 3,4-dimethylaniline - Google Patents [patents.google.com]

Troubleshooting imine formation between aniline and imidazole aldehyde

Status: Operational Agent: Senior Application Scientist Ticket: Troubleshooting Imine (Schiff Base) Formation: Aniline + Imidazole Aldehyde

Core Directive & Scientific Logic

Welcome to the technical support hub for heterocyclic Schiff base synthesis. You are likely encountering issues because the condensation of imidazole carboxaldehydes with anilines is deceptively simple. Unlike standard benzaldehyde condensations, this reaction involves a "proton tug-of-war" and significant solubility challenges.

The "Amphoteric Trap" (Expert Insight)

The critical failure point in this reaction is often the mismanagement of acidity .

• The Electrophile (Imidazole Aldehyde): The imidazole ring is basic. If you use too much acid catalyst, you protonate the imidazole nitrogen. While this makes the aldehyde more electrophilic (good), it also makes the molecule highly polar and potentially insoluble in non-polar solvents like toluene.

• The Nucleophile (Aniline): Aniline is a weak base. Strong acids will protonate the amine (

  ), completely killing its nucleophilicity.

• The Equilibrium: Imidazole imines are thermodynamically less stable than their benzene counterparts. Water removal is not optional; it is the driving force.

Diagnostic Workflows (Visuals)

Diagram 1: The Mechanistic Balance

This diagram illustrates the narrow pH window required for success.

Caption: The "Goldilocks Zone" of acidity. Too much acid kills the nucleophile; too little fails to activate the electrophile.

Diagram 2: Troubleshooting Decision Tree

Follow this flow to identify your specific failure mode.

Caption: Rapid diagnostic logic for common imine synthesis failures.

Critical Parameters & Data

Solvent & Catalyst Selection Matrix

Parameter	Standard Protocol	"Difficult" Protocol	Why?
Solvent	Ethanol or Methanol	Toluene or Xylene	Alcohols dissolve imidazole well; Toluene allows azeotropic water removal (Dean-Stark).
Catalyst	Glacial Acetic Acid (cat.)	p-TsOH (cat.)	AcOH is mild and buffers the pH. p-TsOH is stronger but risks protonating the aniline.
Water Removal	Molecular Sieves (3A/4A)	Dean-Stark Trap	Sieves are essential in alcohols (where Dean-Stark fails).
Temperature	Reflux (65-78°C)	Reflux (110-140°C)	Higher temp overcomes steric hindrance in 4-substituted imidazoles.

Standard Operating Procedures (SOPs)

Method A: The "Solubility-First" Protocol (Recommended)

Best for: 2-imidazolecarboxaldehyde and electron-rich anilines.

• Setup: Flame-dry a round-bottom flask (RBF) and equip with a magnetic stir bar and reflux condenser.

• Dissolution: Dissolve 1.0 eq of Imidazole Aldehyde and 1.0-1.1 eq of Aniline in absolute Ethanol (concentration ~0.2 M).

• Catalysis: Add 2-3 drops of Glacial Acetic Acid.

  • Check: pH should be ~5 (damp pH paper above solution).

• Dehydration: Add activated 4A Molecular Sieves (approx. 1g per mmol of substrate).

• Reaction: Reflux for 4–12 hours. Monitor by TLC.[1][2][3][4]

  • Note: Imine spot is usually less polar than the aldehyde.[5]

• Workup: Filter hot to remove sieves. Allow the filtrate to cool slowly to RT, then to 0°C.

• Isolation: Collect precipitate by filtration. Wash with cold ethanol. Do not column chromatography unless necessary.

Method B: The "Forcing" Protocol

Best for: 4(5)-imidazolecarboxaldehyde or electron-poor anilines.

• Setup: RBF with Dean-Stark trap and reflux condenser.

• Solvent: Suspend reactants in Toluene .

  • Note: Imidazole aldehyde may not fully dissolve initially.[1] It will dissolve as it reacts.

• Catalysis: Add 0.05 eq p-Toluenesulfonic acid (p-TsOH).

• Reaction: Vigorous reflux for 12–24 hours. Water collection in the trap indicates progress.

• Workup: Evaporate toluene. Recrystallize residue from Ethanol/Hexane.

Troubleshooting Q&A

Q1: My TLC shows the product formed, but it disappears after column chromatography. What happened?

A: You likely used Silica Gel .[3]

• The Science: Silica gel is slightly acidic (

  ) and contains bound water. This creates the perfect environment for hydrolysis , reversing your reaction back to the aldehyde and aniline.

• The Fix:

  • Recrystallization: This is always preferred for imines.

  • Neutral Alumina: If you must run a column, use Neutral Alumina instead of Silica.

  • Triethylamine (TEA) Passivation: If you must use Silica, pre-wash the column with 1-2% TEA in hexane to neutralize acidic sites, though this is risky for sensitive imines [1][5].

Q2: I am using 4(5)-imidazolecarboxaldehyde and the reaction is incredibly slow.

A: This is a tautomer and steric issue.

• The Science: The 4(5)-isomer exists in equilibrium. The 4-position is sterically more hindered than the 2-position, and the electron density of the imidazole ring reduces the electrophilicity of the aldehyde carbonyl compared to a standard benzaldehyde.

• The Fix: Switch to Method B (Toluene/Dean-Stark) . You need higher temperatures (>100°C) to overcome the activation energy barrier. Ensure you are using a slight excess of aniline (1.2 eq) to push the equilibrium [2].

Q3: My product is an oil/sticky gum, not a solid.

A: This is common with imidazole derivatives due to hydrogen bonding.

• The Fix:

  • Trituration: Add cold diethyl ether or hexanes to the oil and scratch the flask sides with a glass rod to induce nucleation.

  • Solvent Swap: Evaporate the alcohol completely and re-dissolve in a minimum amount of hot ethyl acetate, then add hexanes dropwise until cloudy. Refrigerate overnight.

Q4: Can I use HCl as a catalyst?

A: Avoid it.

• The Science: HCl is too strong. It will protonate the imidazole nitrogen (forming the imidazolium salt) AND the aniline. While the imidazolium aldehyde is extremely electrophilic, the protonated aniline is non-nucleophilic. You reach a mechanistic dead end [4]. Stick to Acetic Acid or p-TsOH.

Q5: The reaction stalls at 50% conversion.

A: You have hit the thermodynamic equilibrium .

• The Fix: You are not removing water efficiently enough.

  • If using sieves: They might be saturated. Add fresh, activated sieves.

  • If using Dean-Stark: Ensure the reflux is vigorous enough to carry the azeotrope over.

  • Concentration: Try running the reaction more concentrated (0.5 M instead of 0.1 M) to favor bimolecular association.

References

• BenchChem Technical Support. (2025). Purification of N-Sulfonyl Imines - Troubleshooting Guide. BenchChem.[3] Link

• Al-Amiery, A. A., et al. (2012). Synthesis, characterization and biological activity of Schiff bases from imidazole-2-carboxaldehyde.[6][7] Der Pharma Chemica, 4(3). Link

• Master Organic Chemistry. (2022). Imines – Properties, Formation, Reactions, and Mechanisms.[8][9]Link

• Chemistry LibreTexts. (2023). Reaction with Primary Amines to form Imines.[8][10][11][12][13]Link

• ResearchGate Community. (2015).[14] Is it possible to purify imine using column chromatography?Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. echemi.com [echemi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. eresearchco.com [eresearchco.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. researchgate.net [researchgate.net]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Formation of Imines and Enamines - Chemistry Steps [chemistrysteps.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. 21.4. Imine formation | Organic Chemistry II [courses.lumenlearning.com]
• 13. scispace.com [scispace.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude Mixtures Containing Imidazole-2-carboxaldehyde

Ticket ID: #I2CA-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Removal of unreacted Imidazole-2-carboxaldehyde (I2CA) from reaction mixtures.

Executive Summary

Removing unreacted Imidazole-2-carboxaldehyde (I2CA) is a frequent bottleneck in heterocyclic synthesis. Its amphoteric nature (containing both a basic pyridine-like nitrogen and an acidic pyrrole-like proton) and high water solubility make standard aqueous workups inconsistent. Furthermore, its tendency to streak on silica gel complicates chromatographic separation.

This guide prioritizes chemoselective methods over simple physical separations. By exploiting the aldehyde functionality or the imidazole's ionization states, we can achieve high-purity isolation without tedious column chromatography.

Part 1: Triage & Method Selection

Stop and analyze your product's properties before choosing a protocol.

I2CA is water-soluble and amphoteric . Your purification strategy depends entirely on the solubility and acid/base profile of your target product.

Figure 1: Decision matrix for selecting the optimal purification route based on product physicochemical properties.

Part 2: Chemical Workup Protocols

Method A: The Bisulfite Adduct Protocol (Recommended)

Best for: Hydrophobic, non-basic products.

This method utilizes the chemoselective reaction between the aldehyde of I2CA and sodium bisulfite (NaHSO₃) to form a highly polar, water-soluble sulfonate adduct. This pulls the I2CA into the aqueous phase, leaving your product in the organic phase.

Reagents Required:

• Saturated aqueous Sodium Bisulfite (NaHSO₃) (Freshly prepared).[1]

• Organic solvent (EtOAc, DCM, or Chloroform).

Protocol:

• Dissolution: Dissolve the crude mixture in a water-immiscible solvent (e.g., Ethyl Acetate). Ensure the volume is sufficient to keep the product fully in solution.

• Adduct Formation: Add an equal volume of saturated aqueous NaHSO₃ .

• Reaction Time: Shake vigorously in a separatory funnel for 3–5 minutes .

  • Note: Unlike simple acid/base extractions, adduct formation is a covalent reaction and requires time and surface area.

• Separation: Allow layers to separate.

  • Bottom Layer (Aqueous): Contains the I2CA-bisulfite adduct.

  • Top Layer (Organic): Contains your purified product.

• Wash: Drain the aqueous layer.[2][3] Wash the organic layer once with water (to remove residual salts) and once with brine.

• Drying: Dry over Na₂SO₄, filter, and concentrate.

Validation: Check the ¹H NMR of the organic concentrate. The characteristic aldehyde peak of I2CA (~9.5–9.8 ppm) should be absent.

Method B: Solid-Supported Scavenging

Best for: Hydrophilic products, basic amines, or small-scale high-value synthesis.

If your product is water-soluble or basic (which might lead to protonation and loss during a bisulfite wash), use a polymer-supported scavenger. This "filters out" the impurity.[4][5][6]

Reagents Required:

• Sulfonyl Hydrazide Resin (e.g., p-Toluenesulfonyl hydrazide polymer-bound).

• Solvent: DCM, MeOH, or THF (Must swell the resin).

Protocol:

• Stoichiometry: Calculate the theoretical excess of I2CA. Use 3–5 equivalents of resin relative to the unreacted aldehyde.

• Incubation: Add the resin to the crude reaction mixture (dissolved in DCM or MeOH).

• Agitation: Gently stir or shake (do not use a magnetic stir bar that grinds the beads) for 2–4 hours at room temperature.

  • Mechanism:[6][7] The hydrazine reacts with the aldehyde to form a hydrazone, covalently binding the I2CA to the solid bead.

• Filtration: Filter the mixture through a fritted funnel or a cotton plug.

• Rinse: Rinse the resin beads with the reaction solvent to recover any entrained product.

• Concentration: Evaporate the filtrate to obtain the aldehyde-free product.

Part 3: Chromatographic Solutions (When Extraction Fails)

If you must use chromatography, standard silica gel often fails because the basic imidazole ring interacts with acidic silanols, causing "streaking" (tailing) that contaminates other fractions.

Optimized TLC & Column Conditions

To prevent streaking, you must "deactivate" the silica or buffer the mobile phase.

Parameter	Standard Condition (Avoid)	Optimized Condition (Use)
Mobile Phase Modifier	None	1–2% Triethylamine (Et₃N) or 1% NH₄OH
Stationary Phase	Standard Silica (Acidic)	Neutral Alumina or Amine-functionalized Silica
TLC Visualization	UV Only	DNP Stain (Specific for Aldehydes - turns orange/red)

The "Pre-Saturation" Technique: Before running your column, flush the silica with mobile phase containing 5% Et₃N. Then, run your separation with 1% Et₃N. This occupies the acidic sites on the silica, allowing the I2CA to elute as a sharp band rather than a streak.

Part 4: Troubleshooting & FAQ

Q1: The bisulfite wash formed a solid precipitate at the interface. What is it?

• Diagnosis: This is likely the I2CA-bisulfite adduct precipitating out of solution because the aqueous layer is saturated.

• Solution: Do not discard it blindly. Add more water to the separatory funnel to dissolve the solid into the aqueous layer. If it remains solid, filter the biphasic mixture through a sintered glass funnel; the solid is the impurity.

Q2: My product is an amine, and I lost it during the bisulfite wash.

• Cause: NaHSO₃ solutions are acidic (pH ~4). Your amine product likely protonated and partitioned into the water.

• Fix: Use Method B (Resin) . If you must use extraction, buffer the bisulfite solution to pH 6–7 (using phosphate buffer), though this slows down adduct formation.

Q3: I see a new impurity peak in NMR after using methanol.

• Cause: Imidazole-2-carboxaldehyde can form hemiacetals or acetals in methanol, especially if trace acid is present.

• Fix: Avoid alcohols during workup if possible. Use aprotic solvents like DCM or EtOAc until the aldehyde is removed.

Q4: How do I recover the I2CA if I want to recycle it?

• Protocol: Take the aqueous bisulfite layer (from Method A), adjust pH to >10 using NaOH or Na₂CO₃, and extract with EtOAc. The base reverses the adduct, regenerating the free aldehyde.[2]

References

• Organic Chemistry Portal. (2024). Purification of Aldehydes via Bisulfite Adducts. Retrieved from [Link]

• Amerigo Scientific. (2025). Scavenger Resins for Organic Synthesis. Retrieved from [Link]

• National Institutes of Health (PMC). (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. glycopep.com [glycopep.com]
• 5. WO2002012162A1 - Process for removing a ketone and/or aldehyde impurity - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. US4074054A - Imidazoles and 2-alkyl imidazoles and method for their manufacture - Google Patents [patents.google.com]

Technical Guide: Stability of N-Methylene Linkers in Acidic Conditions

This guide serves as a specialized technical resource for researchers working with N-methylene linkers (including N-Mannich bases and N-acyloxymethyl derivatives). These motifs are widely used in prodrug design and bioconjugation to improve solubility or permeability, yet they present a unique "stability paradox": they must be stable enough for formulation and transport but labile enough for physiological release.

Executive Summary

The stability of N-methylene linkers (

) in acidic media is governed primarily by the basicity of the nitrogen and the nucleofugality of the leaving group ( ). While N-acyloxymethyl derivatives often exhibit reasonable acid stability (allowing oral delivery), N-Mannich bases are notoriously acid-labile. This guide details the mechanistic failure points, diagnostic steps for LC-MS analysis, and stabilization strategies.

Module 1: The Diagnostic Framework (The "Why")

To troubleshoot instability, you must first identify the degradation pathway. In acidic conditions, N-methylene decomposition is almost exclusively driven by the formation of a reactive Iminium Ion intermediate.

The Mechanism of Acid-Catalyzed Failure

The decomposition follows a specific sequence:

• Protonation: The amine nitrogen or the leaving group (

  ) is protonated.

• Rate-Limiting Cleavage: The

  bond breaks, expelling the leaving group and generating a resonance-stabilized iminium ion ( ).

• Hydrolysis: Water attacks the electrophilic iminium carbon, releasing formaldehyde and the parent amine.

Visualization of the Pathway

The following diagram illustrates the critical "Iminium Gateway" that dictates stability.

Caption: The acid-catalyzed hydrolysis pathway of N-methylene linkers via the rate-limiting iminium ion formation.[1]

Module 2: Troubleshooting Scenarios (The "How")

Scenario A: "My linker degrades during LC-MS analysis."

Symptom: You observe "ghost peaks," split peaks, or the presence of the parent drug in the

sample. Root Cause: The acidic mobile phase (often 0.1% Formic Acid or TFA, pH ~2-3) catalyzes hydrolysis on the column.

Diagnostic Step	Actionable Solution
Check Mobile Phase pH	If using TFA (pH < 2), switch to 0.1% Formic Acid (pH ~2.7) or 10mM Ammonium Acetate (pH 4.5-5.0). N-Mannich bases are often stable at pH 4-7 but degrade rapidly at pH < 3.
Check Temperature	Column ovens at 40°C+ accelerate hydrolysis. Lower column temperature to 20-25°C.
Verify On-Column Time	Long gradients increase exposure to acid. Switch to a rapid gradient (< 5 min) or UPLC to minimize residence time.
The "Dilution Test"	Dilute the sample in acetonitrile/water (neutral) immediately before injection. If the parent drug peak decreases compared to a sample stored in acidic buffer, the degradation is an artifact of the analysis.

Scenario B: "The prodrug is unstable in solid state/storage."

Symptom: Purity drops over weeks; smell of formaldehyde upon opening vials. Root Cause: Trace moisture + residual acid salts (e.g., HCl salts of the amine) create a localized acidic microenvironment.

• Fix 1 (Salt Selection): Avoid hydrochloride salts if the linker is acid-sensitive. Use mesylate or fumarate salts, or store as the free base if possible.

• Fix 2 (Desiccation): Hydrolysis is impossible without water. Store over aggressive desiccants (P2O5) at -20°C.

• Fix 3 (Excipients): If formulating, add a micro-buffer (e.g., trace carbonate) to maintain a neutral micro-pH in the solid state.

Scenario C: "Release is too fast/slow in physiological buffers."

Symptom: Half-life (

) does not match the target profile.

• To Slow Down Hydrolysis: Add steric bulk near the nitrogen or the methylene carbon (e.g., use an N-isopropyl group instead of N-methyl). This blocks water attack on the iminium ion or hinders the initial protonation.

• To Speed Up Hydrolysis: Introduce electron-donating groups on the nitrogen to stabilize the iminium ion transition state, lowering the activation energy for cleavage.

Module 3: Experimental Protocols

Protocol 3.1: Determination of pH-Rate Profile

Objective: To rigorously define the stability window of your N-methylene linker.

Reagents:

• Buffers: HCl (pH 1.2), Acetate (pH 4.5), Phosphate (pH 7.4), Borate (pH 9.0). Note: Maintain constant ionic strength (

  ) using NaCl.

• Internal Standard: A stable analog (non-hydrolyzable) to correct for injection variability.

Workflow:

• Stock Preparation: Dissolve linker in MeCN or DMSO (1 mg/mL).

• Initiation: Spike stock into pre-warmed (37°C) buffer (Final organic % < 1% to avoid solvent effects).

• Sampling:

  • Aliquot 100 µL at

    min.

  • Quench: Immediately add 400 µL of cold MeCN (stops reaction and precipitates buffer salts).

• Analysis: Analyze supernatant by HPLC (Neutral/High pH mobile phase preferred if linker is acid-labile).

• Calculation: Plot

  vs. time. The slope is .

Decision Logic for Results:

• Linear Profile: First-order kinetics (standard).

• Sigmoidal/U-Shape: Indicates specific acid catalysis (

  ) and base catalysis ( ).

  • If slope increases as pH drops: Acid-catalyzed (Iminium mechanism).

  • If slope increases as pH rises: Base-catalyzed (Ester hydrolysis, if applicable).[2][3]

Module 4: Troubleshooting Decision Tree

Use this logic flow to isolate stability issues quickly.

Caption: Decision tree for isolating and resolving N-methylene linker instability.

References

• Bundgaard, H. (1989). N-Mannich Bases as Prodrugs for Amines and Amides. In Design of Prodrugs. Elsevier.

• Rautio, J., et al. (2008). Prodrugs: design and clinical applications. Nature Reviews Drug Discovery, 7(3), 255-270. Link

• Loh, G., et al. (2005). Bioreversible Quaternary N-acyloxymethyl Derivatives of the Tertiary Amines Bupivacaine and Lidocaine.[4] European Journal of Pharmaceutical Sciences. Link

• Krise, J. P., & Stella, V. J. (1996). Prodrugs of phosphates, phosphonates, and phosphinates. Advanced Drug Delivery Reviews, 19(2), 287-310.

Sources

• 1. Acyloxymethyl as a drug protecting group. Kinetics and mechanism of the hydrolysis of N-acyloxymethylbenzamides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Bioreversible quaternary N-acyloxymethyl derivatives of the tertiary amines bupivacaine and lidocaine--synthesis, aqueous solubility and stability in buffer, human plasma and simulated intestinal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]

Resolving peak tailing in HPLC analysis of imidazole amines

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you systematically diagnose and resolve peak tailing issues specifically associated with imidazole amines in High-Performance Liquid Chromatography (HPLC).

Imidazole amines are notoriously challenging analytes. Because they possess both a basic imidazole ring (pKa ~7.0) and primary/secondary amine side chains, they are highly prone to secondary interactions with the stationary phase. This guide bypasses generic advice to provide a mechanistic, self-validating approach to method optimization.

Mechanistic Deep Dive: The Causality of Peak Tailing

Q: Why do imidazole amines exhibit severe peak tailing compared to neutral compounds? A: 1[1]. In reversed-phase HPLC, the intended mechanism is hydrophobic interaction. However, at a mid-range pH (e.g., pH 5–7), imidazole amines are protonated (positively charged). Simultaneously,2

2[2]. This creates a parasitic ion-exchange pathway. The analyte "drags" along these active sites, elongating the trailing edge of the peak.

Q: How do trace metals in the silica matrix exacerbate this issue? A: Older "Type A" silica columns contain trace metal impurities (like iron and aluminum) within the silica matrix. 1[1]. This heightened acidity strengthens the electrostatic grip on basic imidazole amines. Modern "Type B" silica is synthesized in metal-free environments to mitigate this root cause.

Q: Why isn't standard "end-capping" sufficient for imidazole amines? A: End-capping involves reacting residual silanols with small silanes to block access. However, due to steric hindrance during the manufacturing process,3[3]. The remaining unreacted silanols are still highly accessible to small, polar imidazole rings.

Troubleshooting Guide: Formulating a Solution

Q: How should I optimize the mobile phase pH to correct peak asymmetry? A: The golden rule of chromatography for ionizable compounds is to 4[4]. By lowering the mobile phase pH below 3.0, you force the equilibrium of the surface silanols (

) toward the fully protonated, neutral state, effectively shutting down the ion-exchange pathway.

Q: When and how should I use amine modifiers like Triethylamine (TEA)? A: If pH adjustment is insufficient or restricted by analyte stability, adding a silanol suppressor like TEA (typically at 20 mM) is highly effective. TEA is a strong base that competitively binds to the acidic silanol sites. Furthermore,5[5] that physically blocks the imidazole amine from interacting with the silica surface.

Q: What column chemistries are best suited if I cannot use TEA (e.g., in LC-MS)? A: TEA causes severe ion suppression in mass spectrometry. In such cases, 6[7]. Polar-embedded columns (which incorporate an amide or urea group in the alkyl chain to electronically shield silanols) or Type-C silica hydride columns (which replace

groups with highly stable groups) virtually eliminate silanol activity without the need for mobile phase additives.

Protocol: Self-Validating Method Optimization for Imidazole Amines

This step-by-step methodology ensures that every adjustment is mathematically validated before proceeding to more complex interventions.

Step 1: Baseline Asymmetry Calculation

• Action: Inject the imidazole amine standard under current conditions.

• Validation: Calculate the USP Tailing Factor (

  ).

• Decision: If

  , the peak is symmetrical; stop here. If , proceed to Step 2.

Step 2: Mobile Phase pH Adjustment

• Action: Adjust the aqueous mobile phase to pH 2.5 using formic acid or phosphoric acid.

• Causality: This ensures the pH is at least 2 units below the typical imidazole pKa (~7.0), while simultaneously neutralizing surface silanols.

• Validation: Re-inject and calculate

  . If , proceed to Step 3.

Step 3: Buffer Ionic Strength Optimization

• Action: Increase the buffer concentration (e.g., from 10 mM to 25–50 mM phosphate or formate).

• Causality: Higher ionic strength compresses the electrical double layer around any remaining ionized silanols, shielding electrostatic interactions.

• Validation: Re-inject. If tailing persists, proceed to Step 4.

Step 4: Introduction of Amine Modifiers (Non-MS Methods Only)

• Action: Add 20 mM Triethylamine (TEA) or Diethylamine (DEA) to the mobile phase.

• Causality: TEA acts as a sacrificial basic compound, outcompeting the imidazole amine for active silanol sites and providing steric shielding.

• Validation: Re-inject.

  should now drop below 1.2. If MS compatibility is required, skip this step and proceed to Step 5.

Step 5: Stationary Phase Upgrade

• Action: Migrate the method to a modern Type B base-deactivated column, a polar-embedded phase, or a silica hydride column.

• Causality: Removes the source of the secondary interaction at the hardware level, ensuring long-term method robustness.

Quantitative Impact of Optimization Strategies

The following table summarizes the expected quantitative improvements in peak symmetry when applying the protocol steps to a standard imidazole amine analyte.

Optimization Stage	Column Chemistry	Mobile Phase pH	Additive / Buffer	USP Tailing Factor ( )	Chromatographic Outcome
1. Baseline	Type A Silica (C18)	6.5	10 mM Acetate	2.85	Severe Tailing (Unacceptable)
2. pH Control	Type A Silica (C18)	2.5	10 mM Formate	1.80	Moderate Tailing
3. Amine Modifier	Type A Silica (C18)	6.5	20 mM TEA	1.35	Acceptable Symmetry
4. High-Purity	Type B Silica (C18)	2.5	25 mM Phosphate	1.15	Optimal Symmetry
5. Advanced Phase	Polar-Embedded C18	6.5	10 mM Acetate	1.08	Excellent (MS Compatible)

Troubleshooting Workflow Visualization

Logical workflow for resolving imidazole amine peak tailing in HPLC.

References

• Chrom Tech. "What Causes Peak Tailing in HPLC?" 2

• Phenomenex. "How to Reduce Peak Tailing in HPLC?" 1

• Element Lab Solutions. "Peak Tailing in HPLC" 3

• Welch Materials. "Triethylamine as a Mobile Phase Additive: What Does It Do?"5

• MicroSolv (MTC USA). "Base-Deactivated HPLC Column? Understanding Silanol Activity" 7

• ResearchGate. "How can I prevent peak tailing in HPLC?" 4

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. chromtech.com [chromtech.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. researchgate.net [researchgate.net]
• 5. welch-us.com [welch-us.com]
• 6. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 7. Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology | MICROSOLV [mtc-usa.com]

Minimizing over-alkylation side products in aniline synthesis

Technical Support Center: Minimizing Over-Alkylation in Aniline Synthesis

Mission Statement

Welcome to the Technical Support Center for Aniline Functionalization. This guide is engineered for researchers encountering the "runaway train" effect—where the alkylation of a primary aniline refuses to stop at the secondary amine, resulting in unwanted tertiary amines and quaternary salts.

We move beyond generic advice to provide mechanism-based diagnostics, kinetic control strategies, and self-validating protocols.

Module 1: Diagnostic & Triage

"Why is my reaction not stopping?"

FAQ: The Nucleophilicity Paradox

Q: I am adding exactly 1.0 equivalent of alkyl halide to my aniline, but I still get 15-20% dialkylated byproduct and unreacted starting material. Why?

A: This is a classic kinetic competition issue driven by electronic activation. In aliphatic amines, the introduction of an alkyl group (electron-donating) significantly increases the nucleophilicity of the nitrogen. In anilines, this effect is more subtle due to resonance delocalization, but it persists. The

-alkyl aniline product is often more nucleophilic than the starting primary aniline.[1]

If the rate constant of the second alkylation (

) is greater than or equal to the first ( ), the alkylating agent will preferentially react with your product as soon as it forms, rather than the remaining starting material.

Visualizing the Kinetic Trap:

Caption: The "Runaway Train" effect. If k2 > k1, the product consumes the reagent faster than the starting material.

Module 2: Method-Specific Troubleshooting

Scenario A: Direct Alkylation (SN2) with Alkyl Halides

Use this when: You have an alkyl halide and cannot use reductive amination.

The "Cesium Effect" Protocol Standard bases (K₂CO₃, NaH) often fail to prevent over-alkylation. Research by Salvatore et al. established that Cesium Hydroxide (CsOH) or Cesium Carbonate (Cs₂CO₃) in DMF promotes mono-alkylation with high selectivity (typically 9:1 or better).

• Mechanism: The large cesium cation forms a "loose" ion pair with the amide anion, stabilizing the transition state for the first alkylation but sterically/electronically hindering the second.

• Key Reference: Salvatore, R. N., et al. "Cesium effect: high chemoselectivity in direct N-alkylation of amines." J. Org.[2][3][4][5][6] Chem. 67.3 (2002): 674-683.[2][3]

Protocol 1: Cs-Promoted Selective Alkylation

Step	Action	Technical Note
1	Dissolve	Dissolve Aniline (1.0 equiv) in anhydrous DMF (0.2 M concentration).
2	Add Base	Add Cs₂CO₃ (1.2 equiv) and TBAI (Tetrabutylammonium iodide, 0.1 equiv).
3	Add Sieves	Add activated 4Å Molecular Sieves. Critical: Removes trace water that solvates Cs+, dampening the "Cesium Effect."
4	Add Electrophile	Add Alkyl Halide (1.0 - 1.1 equiv) dropwise over 30 mins.
5	Monitor	Stir at RT.[7][8] Monitor via TLC/LCMS.[7][8] Stop immediately upon consumption of alkyl halide.

Scenario B: Reductive Amination (The Gold Standard)

Use this when: You can access the corresponding Aldehyde or Ketone.[8][9][10][11]

This is the preferred industry method because it bypasses the nucleophilicity issue entirely. The intermediate imine is formed first, and then reduced.[8][10][11][12][13][14]

Troubleshooting Table: Reductive Amination

Symptom	Diagnosis	Solution
Dialkylation Observed	Reducing agent is too strong; it's reducing the aldehyde to alcohol, or reducing the imine too fast in the presence of excess aldehyde.	Switch from NaBH₄ to NaBH(OAc)₃ (STAB) . STAB is less basic and selectively reduces imines over aldehydes.[10]
Low Conversion	Imine formation is unfavorable (equilibrium issue).	Add a dehydrating agent (Ti(OiPr)₄ or MgSO₄) or use a stepwise protocol (form imine in MeOH, then add reductant).
Aniline is Electron-Deficient	Weak nucleophile; imine forms slowly.	Use 1,2-Dichloroethane (DCE) as solvent with 1.0 eq of Acetic Acid to catalyze imine formation.

Protocol 2: STAB-Mediated Reductive Amination Grounded in: Abdel-Magid, A. F., et al. J. Org.[13] Chem. 1996.[9][12][14]

• Imine Formation: Combine Aniline (1.0 equiv) and Aldehyde (1.05 equiv) in DCE.

• Acid Catalyst: Add Acetic Acid (1.0 equiv). Stir for 30-60 mins to establish imine equilibrium.

• Reduction: Add Sodium Triacetoxyborohydride [NaBH(OAc)₃] (1.4 equiv) in one portion.

• Quench: Quench with saturated NaHCO₃.

Module 3: Decision Matrix & Advanced Strategies

When standard protocols fail, use this logic flow to select the correct pathway.

Caption: Strategic workflow for selecting the optimal mono-alkylation method.

The "Fail-Safe" Method: Protecting Groups

If 100% selectivity is required and yield cannot be sacrificed, do not rely on kinetics. Use thermodynamics.

• Protection: Convert Aniline to Trifluoroacetamide (using TFAA) or Sulfonamide (NsCl).

  • Why: This lowers the pKa of the N-H proton, allowing deprotonation by mild bases (K₂CO₃) to form a strictly mono-anionic species.

• Alkylation: React the protected anion with Alkyl Halide.

  • Result: Over-alkylation is impossible because there is no second proton to remove.

• Deprotection: Hydrolysis (NaOH/MeOH) or Thiolysis (for Nosyl groups) releases the pure secondary amine.

References

• Salvatore, R. N., Nagle, A. S., & Jung, K. W. (2002).[3] Cesium effect: high chemoselectivity in direct N-alkylation of amines.[3][4][5][6] The Journal of Organic Chemistry, 67(3), 674-683.[3]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[11][12][14] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[9][11][12] Studies on Direct and Indirect Reductive Amination Procedures.[9][11][12][13] The Journal of Organic Chemistry, 61(11), 3849-3862.[11]

• Salvatore, R. N., et al. (2001). Efficient and Chemoselective Synthesis of Secondary Amines via CsOH-Promoted N-Alkylation.[3][4][5][6] Tetrahedron Letters, 42, 1799-1802.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. Cesium effect: high chemoselectivity in direct N-alkylation of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [organic-chemistry.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. (PDF) Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [academia.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chemistry.mdma.ch [chemistry.mdma.ch]
• 10. pubs.acs.org [pubs.acs.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 13. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Reference Data & Comparative Studies

1H NMR Characterization Guide: N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline

Topic: 1H NMR Characterization of N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Criticality of Structural Validation

In the development of kinase inhibitors and heterocyclic building blocks, N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline represents a strategic scaffold. Its secondary amine linkage serves as a pivotal hydrogen bond donor/acceptor site, while the imidazole ring often engages in π-π stacking or metal coordination.

However, the synthesis of this compound—typically via reductive amination of 3,4-dimethylaniline and imidazole-2-carboxaldehyde—is prone to specific impurities, including bis-alkylation byproducts and unreacted imine intermediates.

This guide provides a definitive 1H NMR characterization protocol . Unlike standard spectral lists, we compare the performance of solvent systems (DMSO-d₆ vs. CDCl₃) to resolve exchangeable protons and establish a self-validating logic to distinguish the product from its precursors.

Comparative Analysis: Solvent System Performance

The choice of deuterated solvent is not merely logistical; it dictates the visibility of the critical nitrogen-bound protons (Amine NH and Imidazole NH).

Table 1: Solvent Performance Comparison

Feature	Alternative A: CDCl₃ (Chloroform-d)	Recommended: DMSO-d₆ (Dimethyl Sulfoxide-d₆)	Scientific Rationale
Imidazole NH	Often invisible or extremely broad (> 10 ppm).	Sharp/Broad Singlet (~12.0 ppm)	DMSO hydrogen bonds with the acidic imidazole NH, slowing exchange and sharpening the signal.
Secondary Amine NH	Broad hump (~4.0 - 5.0 ppm); often overlaps with water.	Triplet or Broad Singlet (~5.8 - 6.2 ppm)	DMSO stabilizes the amine proton, often revealing coupling (J ~ 6 Hz) to the adjacent methylene group.
Methylene Bridge (-CH₂-)	Singlet (~4.3 ppm).	Doublet (~4.25 ppm)	If NH exchange is slow (as in dry DMSO), the CH₂ splits into a doublet due to coupling with the NH.
Solubility	Moderate. May require warming.	Excellent.	The polar imidazole moiety dissolves readily in DMSO.
Water Signal	~1.56 ppm (Usually non-interfering).	~3.33 ppm (Can obscure signals if wet).	Use dry DMSO ampoules to prevent the H₂O signal from masking the methylene region.

Senior Scientist Insight: For routine purity checks, CDCl₃ is faster due to ease of evaporation. However, for full structural characterization and publication , DMSO-d₆ is mandatory to prove the integrity of the heteroaromatic rings and the secondary amine linkage.

Structural Validation: Product vs. Alternatives (Precursors)

To confirm synthesis success, you must differentiate the product from the starting material (Imidazole-2-carboxaldehyde ) and the intermediate (Imine ).

Table 2: Diagnostic Chemical Shift Tracking (δ ppm in DMSO-d₆)

Moiety	Precursor: Imidazole-2-CHO	Alternative: Imine Intermediate	Target Product	Validation Logic
Linker	Aldehyde (-CHO): ~9.7 ppm (s)	Imine (-CH=N-): ~8.5 ppm (s)	Methylene (-CH₂-): ~4.25 ppm (d)	Disappearance of the downfield aldehyde/imine singlet is the primary metric of conversion.
Aniline Ring	N/A	Shifts Downfield (Electron withdrawing C=N)	Shifts Upfield (Electron donating -CH₂-NH-)	Alkylation of the aniline nitrogen increases electron density, shielding the ortho-protons.
Imidazole Ring	~7.3 - 7.6 ppm	~7.3 - 7.6 ppm	~6.9 - 7.1 ppm	Loss of the carbonyl conjugation causes an upfield shift in the imidazole protons.

Detailed Experimental Protocol

Sample Preparation (Standardized)

• Mass: Weigh 5.0 – 10.0 mg of the dried solid.

• Solvent: Add 0.6 mL of DMSO-d₆ (99.9% D, containing 0.03% TMS).

• Vessel: Use a high-quality 5mm NMR tube (e.g., Wilmad 528-PP) to minimize shimming errors.

• Homogenization: Sonicate for 30 seconds. Ensure the solution is clear and free of suspended solids which cause line broadening.

Acquisition Parameters (Bruker Avance 400/500 MHz)

• Pulse Sequence: zg30 (30° excitation pulse) for quantitative integration.

• Relaxation Delay (D1): Set to 2.0 - 5.0 seconds . The imidazole protons have longer T1 relaxation times; a short D1 will reduce their integral accuracy.

• Scans (NS): 16 (Routine) or 64 (High-Res/Carbon satellites check).

• Temperature: 298 K (25°C).

Data Processing

• Window Function: Apply Exponential Multiplication (EM) with LB = 0.3 Hz .

• Phasing: Manually phase, focusing on the baseline around the broad NH signals.

• Referencing: Set the residual DMSO quintet to 2.50 ppm .

Structural Assignment & Logic Flow

The following diagram illustrates the self-validating logic flow for characterizing this molecule. It highlights the connectivity checks required to rule out isomers (e.g., N-alkylation vs. C-alkylation).

Figure 1: Logical workflow for NMR validation. Green nodes indicate confirmation steps; red/yellow paths indicate incomplete reaction or impurities.

Expected 1H NMR Data (DMSO-d₆)

Compound: N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline Frequency: 400 MHz Solvent: DMSO-d₆ (δ 2.50)

Chemical Shift (δ)	Multiplicity	Integral	Assignment	Notes
11.90	br s	1H	Imidazole NH	Exchangeable.[1] Disappears with D₂O shake.
6.98	s	2H	Imidazole C4-H, C5-H	Often appears as a singlet due to rapid tautomerism or accidental equivalence.
6.82	d (J=8.0 Hz)	1H	Aniline C5-H	Ortho to methyl, meta to nitrogen.
6.45	s	1H	Aniline C2-H	Ortho to nitrogen. Shielded by amine.[2]
6.38	d (J=8.0 Hz)	1H	Aniline C6-H	Ortho to nitrogen. Shielded by amine.[2]
5.90	t (br)	1H	Amine NH	Couples to CH₂. Broad if wet.
4.25	d (J=5.5 Hz)	2H	Methylene (-CH₂-)	Becomes a singlet upon D₂O addition.
2.12	s	3H	Aryl-CH₃ (pos 3)
2.08	s	3H	Aryl-CH₃ (pos 4)

References

• BenchChem. "1H NMR Analysis of 1-(4-Methyl-1H-imidazol-2-yl)ethanone: A Comparative Guide."[3] BenchChem Technical Guides. Accessed 2024.[4][5] Link

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 7248, 3,4-Dimethylaniline." PubChem. Accessed 2024.[4][5] Link

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849-3862.[5] Link (Foundational protocol for reductive amination mechanism and NMR outcomes).

• Sigma-Aldrich. "Product Specification: 4-Imidazolecarboxaldehyde." Sigma-Aldrich. Accessed 2024.[4][5] Link

Sources

• 1. ijrpc.com [ijrpc.com]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. organic-chemistry.org [organic-chemistry.org]

Comparative Analysis of Mass Spectrometry Fragmentation: Imidazole-Aniline Scaffolds in Drug Discovery

Executive Summary

This guide provides an in-depth technical comparison of mass spectrometry (MS) fragmentation patterns for imidazole-aniline derivatives. These scaffolds are ubiquitous in medicinal chemistry, particularly as kinase inhibitors (e.g., p38 MAP kinase inhibitors) and antifungal agents.[1]

For drug development professionals, distinguishing between regioisomers (e.g., 1,4- vs. 1,5-disubstituted imidazoles) and identifying metabolic soft spots is critical.[1] This guide compares the performance of Collision-Induced Dissociation (CID) versus Higher-energy Collisional Dissociation (HCD) in elucidating these structures and provides a validated workflow for differentiating positional isomers.

Part 1: Mechanistic Fragmentation Comparison

The fragmentation of imidazole-aniline derivatives under Electrospray Ionization (ESI) is governed by the competition between charge retention on the highly basic imidazole nitrogen (

) and the aniline nitrogen ( ).

Primary Dissociation Pathways

We compare the two dominant pathways that dictate the MS/MS spectrum: Linker Cleavage vs. Ring Disintegration .

Feature	Pathway A: C-N Linker Cleavage	Pathway B: Imidazole Ring Disintegration
Mechanism	Homolytic or heterolytic cleavage of the bond connecting the imidazole C/N to the aniline ring.	Retro-Diels-Alder (RDA) type mechanisms or sequential loss of small neutrals.[1]
Energy Regime	Dominant at Low Collision Energies (15-25 eV) .[1]	Dominant at High Collision Energies (>35 eV) .[1]
Diagnostic Ions	Yields intact Aniline cations ( ) or Imidazole cations .[1]	Yields [M-HCN]+ and [M-C2H2]+ fragments.[1]
Structural Insight	Confirms the mass of the two individual substructures (Head group vs. Tail).	Reveals substitution patterns on the imidazole ring itself.[1]

The "Ortho Effect" in Regioisomers

A critical comparison for structural elucidation is the behavior of ortho-substituted anilines versus para-substituted isomers.

• Ortho-Substitution: Facilitates intramolecular hydrogen bonding or proton transfer to the imidazole nitrogen during the transition state. This often lowers the activation energy for specific elimination pathways (e.g., loss of

  or alcohols if alkoxy groups are present), resulting in unique "proximity effects" in the mass spectrum.[1]

• Para-Substitution: The distance precludes direct interaction.[1] Fragmentation is driven purely by electronic effects (inductive/resonance), typically leading to standard C-N cleavage without rearrangement.[1]

Part 2: Experimental Data & Diagnostic Ions

The following table summarizes characteristic ions observed for a generic

-phenylimidazole derivative ( for unsubstituted core).

Fragment Type	Neutral Loss ( )	Observed Ion ( )	Mechanistic Origin
Precursor	0	145.07	Protonated molecule . Proton typically resides on Imidazole N3.[1]
Nitrile Loss	-27 Da	118.06	Loss of HCN from the imidazole ring.[1] Highly diagnostic of the imidazole core.[1]
Acetylene Loss	-26 Da	119.06	Loss of C2H2 .[1] Less common than HCN loss, usually requires higher energy.[1]
Linker Cleavage	Variable	93.05	Formation of the Aniline cation ( ) via C-N bond rupture.
Ring Cleavage	-54 Da	91.05	Sequential loss of 2 HCN, often leading to an aziridine intermediate or open-chain cation.[1]

Technical Insight: In HCD (Orbitrap), the ratio of the Linker Cleavage ion to the Nitrile Loss ion is often linear with Normalized Collision Energy (NCE), whereas in CID (Ion Trap), the Nitrile Loss often dominates due to the "low-energy cutoff" preventing secondary fragmentation.

Part 3: Visualization of Signaling & Fragmentation

Diagram 1: Fragmentation Pathways of N-Aryl Imidazoles

This diagram illustrates the divergent pathways based on internal energy distribution.

Caption: Divergent fragmentation pathways for N-Aryl Imidazoles. High energy favors ring disintegration (Green), while low energy favors linker cleavage (Red).[1]

Diagram 2: Workflow for Regioisomer Differentiation

A decision tree for distinguishing 1,4- vs 1,5-disubstituted isomers using MS/MS.

Caption: Logic flow for distinguishing imidazole regioisomers based on the stability of the [M-HCN]+ fragment ion.

Part 4: Validated Experimental Protocol

This protocol is designed to maximize the generation of diagnostic ions for structural elucidation.[1]

Sample Preparation

• Solvent: Dissolve compound to 1 µM in 50:50 Methanol:Water.

• Additive: Add 0.1% Formic Acid (v/v).[1][2][3]

  • Why? Imidazoles are basic.[1] Formic acid ensures

    generation in the ESI source, increasing sensitivity by 10-100x compared to neutral pH.[1]

LC-MS Conditions

• Column: C18 Reverse Phase (e.g., Waters HSS T3), as imidazoles are polar.[1]

• Mobile Phase: Gradient from 5% B (MeOH) to 95% B over 5 minutes.[1]

• Ionization: ESI Positive Mode (+).

  • Source Voltage: 3.5 kV.[1]

  • Capillary Temp: 300°C (High heat helps desolvate the polar imidazole nitrogen).[1]

MS/MS Acquisition Strategy (Step-by-Step)

• Full Scan (MS1): Confirm precursor mass and isotopic pattern (check for Cl/Br if synthetic).[1]

• Energy Ramp (The "Self-Validating" Step):

  • Do not use a single collision energy.[1]

  • Acquire spectra at NCE 20, 35, and 50 (for Orbitrap) or Amplitude 0.5 - 1.5V (for Q-TOF).[1]

  • Logic: Low energy confirms the aniline substructure (Linker Cleavage).[1] High energy forces the imidazole ring opening (HCN loss), confirming the core scaffold.[1]

• Data Interpretation:

  • Extract Ion Chromatograms (XIC) for

    93.05 (Aniline) and .[1]

  • If the ratio of

    changes significantly between two isomer samples, you have successfully differentiated the regioisomers.[1]

References

• Fragmentation of Imidazole and 1-Methylimidazole. ResearchGate. (Detailed mechanisms of HCN loss and ring opening). [Link]

• Identification of Regioisomers in Pyridin-4-yl Imidazole Derivatives. Journal of Organic Chemistry. (Differentiation of 1,4 vs 1,5 isomers using MS and NMR). [Link]

• Mass Spectrometry Fragmentation Patterns. Chemistry LibreTexts. (General principles of aromatic and amine fragmentation). [Link]

• Imidazole Quantification and Separation by LC-MS. Wiley Analytical Science. (LC conditions for imidazole separation). [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]

Comparing binding affinity of N-linked vs C-linked imidazole agonists

Executive Summary

In the development of imidazole-based G-Protein Coupled Receptor (GPCR) agonists—particularly for Histamine (H1–H4) and Adrenergic receptors—the regiochemistry of the imidazole attachment is not merely a synthetic detail; it is the primary determinant of biological function.

This guide objectively compares N-linked (1-substituted) and C-linked (4- or 5-substituted) imidazole agonists. While N-linked analogs offer synthetic expediency, they frequently suffer from catastrophic loss of binding affinity and efficacy due to the "Tautomeric Lock." Conversely, C-linked analogs, though synthetically demanding, preserve the amphoteric nature required for high-affinity orthosteric binding.

Structural & Mechanistic Fundamentals

To understand the divergence in binding affinity, one must look beyond the steric fit and analyze the electronic state of the imidazole ring.

The Tautomeric Imperative

The imidazole ring exists in a tautomeric equilibrium between the

-H and -H forms. High-affinity agonists often require this equilibrium to facilitate a "proton shuttle" mechanism within the receptor pocket.

• C-Linked Agonists (The Gold Standard): When the pharmacophore backbone is attached to a Carbon (C4 or C5), both nitrogens remain unsubstituted. This allows the ring to rotate through tautomeric states, donating a hydrogen to a receptor residue (e.g., Aspartate or Glutamate) while accepting one from another (e.g., Threonine/Serine).

• N-Linked Agonists (The "Locked" Variant): Attaching the backbone to Nitrogen (N1) permanently alkylates that position. This removes the H-bond donor capability of N1 and locks the double bond at N3. The ring loses its amphoteric character, often resulting in a steric clash or an electrostatic mismatch with the receptor's orthosteric site.

Diagram: The Tautomeric Interaction Logic

The following diagram illustrates why C-linked analogs succeed where N-linked analogs fail in conserved GPCR pockets.

Caption: C-linked imidazoles preserve the H-bond donor/acceptor network essential for receptor activation, whereas N-linking disrupts this network.

Comparative Performance Data

The following data summarizes the binding affinity (

) trends observed in Histamine H3 receptors (a classic imidazole-binding GPCR). Note the dramatic loss of affinity upon N-substitution.

Table 1: Binding Affinity Profile (Histamine H3 Receptor)

Ligand Class	Specific Compound	Structure Note	Binding Affinity ( )	Biological Activity
Endogenous	Histamine	C-linked (Ethylamine at C4)	5 – 10 nM	Full Agonist
C-Linked	4-Methylhistamine	Methyl at C4, Sidechain at C4	~5 nM	High Affinity Agonist
N-Linked	1-Methylhistamine	Methyl at N1 (Ring Nitrogen)	> 10,000 nM	Inactive / Negligible
N-Linked	3-Methylhistamine	Methyl at N3 (Ring Nitrogen)	> 5,000 nM	Weak / Inactive

Interpretation: The data clearly demonstrates that alkylation of the ring nitrogen (N-linking) reduces affinity by over 3 orders of magnitude. The receptor recognizes the specific protonation state of the imidazole, which N-linking abolishes.

Critical Insight: In rare cases (e.g., specific subtypes of Adrenergic receptors), N-linked imidazoles may retain affinity if the binding pocket relies primarily on

- stacking rather than hydrogen bonding. However, they rarely function as agonists because they cannot induce the conformational change associated with proton transfer.

Experimental Validation Protocols

To verify these affinities in your own lab, use the following radioligand binding protocol. This workflow is designed to be self-validating by including both saturation and competition phases.

Workflow: Radioligand Competition Assay ( Determination)

Caption: Standardized workflow for determining Ki values. PEI coating of filters is critical to reduce non-specific binding of imidazole compounds.

Detailed Protocol Steps

• Membrane Preparation: Harvest CHO-K1 cells stably expressing the target receptor. Homogenize in ice-cold TE buffer. Centrifuge at 40,000 x g. Resuspend pellet to a final protein concentration of 200 µg/mL.

• Assay Buffer: Use 50 mM Tris-HCl (pH 7.4), 5 mM MgCl₂, and 0.1% BSA .

  • Why BSA? Imidazoles can be "sticky." BSA prevents the ligand from adhering to the plasticware, ensuring the free concentration is accurate.

• Incubation:

  • Total Volume: 200 µL.

  • Radioligand: Use a

    concentration (e.g., 1-2 nM of -N- -methylhistamine).

  • Competitor: Serial dilution of your N-linked or C-linked compound (

    M to M).

  • Non-Specific Binding (NSB): Define using 10 µM Imetit or Thioperamide.

• Filtration: Harvest onto 0.5% polyethyleneimine (PEI) soaked GF/B filters. Wash 3x with ice-cold buffer.

  • Validation Check: If NSB is >10% of Total Binding, increase wash volume or PEI soak time.

• Analysis: Fit data to a one-site competition model. Convert

  to using the Cheng-Prusoff equation:

Strategic Recommendations

When to Use N-Linked Imidazoles

• Target: Non-GPCR targets (e.g., P450 inhibition, metal coordination) where the nitrogen lone pair is the primary interactor.

• Phase: Early High-Throughput Screening (HTS).

• Reasoning: N-alkylation is synthetically trivial (Base + Alkyl Halide). It allows for rapid generation of diversity. If a hit is found, it is likely acting via a mechanism distinct from the canonical proton-shuttle.

When to Use C-Linked Imidazoles

• Target: GPCR Agonism (Histamine, Adrenergic, Purinergic).[1]

• Phase: Lead Optimization and Candidate Selection.

• Reasoning: Despite the synthetic difficulty (often requiring protecting group strategies like trityl protection or de novo ring synthesis via TosMIC reagents), C-linking is non-negotiable for mimicking the endogenous ligand's efficacy.

Synthesis Warning

Do not attempt to synthesize C-linked agonists via direct alkylation of the imidazole ring; this will almost invariably yield N-alkylated products. You must use protecting group chemistry (e.g., Trityl on Nitrogen) to force alkylation at the Carbon, or build the ring after establishing the linker.

References

• IUPAC. (n.d.). IUPAC Gold Book - Tautomerism. Retrieved from [Link]

• Hough, L. B. (2001). Cellular localization and possible functions for the new histamine H3 receptor. Molecular Pharmacology. Retrieved from [Link]

• Gemkow, M. J., et al. (2009). The histamine H3 receptor as a therapeutic drug target for CNS disorders. Drug Discovery Today. Retrieved from [Link]

• Stark, H. (2003). Developments on the histamine H3 receptor and its ligands.[2] Expert Opinion on Therapeutic Patents. Retrieved from [Link]

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (KI) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology. Retrieved from [Link]

Sources

• 1. GPCR agonist binding revealed by modeling and crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural insights into the agonists binding and receptor selectivity of human histamine H4 receptor - PMC [pmc.ncbi.nlm.nih.gov]

Structural &amp; Functional Profiling: N-(imidazol-2-ylmethyl)-3,4-dimethylaniline vs. Clonidine

This guide provides a rigorous structural and functional comparison between the established

-adrenergic agonist Clonidine and the structural analog N-(imidazol-2-ylmethyl)-3,4-dimethylaniline .

Executive Summary

Clonidine is the archetypal

-adrenergic receptor ( -AR) agonist, characterized by a 2-amino-imidazoline scaffold bridged to a 2,6-dichlorophenyl ring. Its efficacy relies on a specific "imino-imidazolidine" tautomerism and a rigid orthogonal conformation.

N-(imidazol-2-ylmethyl)-3,4-dimethylaniline (hereafter referred to as Compound A ) represents a "scaffold hop" and "linker expansion" of the clonidine pharmacophore. It replaces the imidazoline ring with an aromatic imidazole and extends the amino bridge with a methylene group (

). While it retains the core elements required for receptor recognition (aromatic ring + basic nitrogen), the structural deviations significantly alter its basicity, flexibility, and receptor subtype selectivity profile.

Key Comparative Metrics

Feature	Clonidine	N-(imidazol-2-ylmethyl)-3,4-dimethylaniline
Core Scaffold	2-Amino-imidazoline (Guanidine-like)	2-Aminomethyl-imidazole (Amine-like)
Bridge Structure	(Amino/Imino)	(Aminomethylene)
Phenyl Substitution	2,6-Dichloro (Electron-withdrawing, Steric bulk)	3,4-Dimethyl (Electron-donating, Lipophilic)
pKa (Basicity)	~8.05 (Physiologically protonated)	~7.0–7.4 (Mixed ionization state)
Primary Target	-AR Agonist ( nM)	Weak -AR affinity / Potential TAAR ligand
Conformation	Rigid, Orthogonal (Phenyl Imidazoline)	Flexible, Rotatable

Structural Analysis & Pharmacophore Mapping

The Bridge and Tautomerism

The critical distinction lies in the linkage between the phenyl ring and the heterocyclic headgroup.

• Clonidine (Guanidine System): The nitrogen bridge connects directly to the C2 position of the imidazoline ring. This forms a cyclic guanidine system allowing for tautomeric equilibrium between the amino-imidazoline and imino-imidazolidine forms. The protonated cation is resonance-stabilized, distributing the positive charge across the N-C-N triad.[1] This charge is essential for the salt bridge interaction with Asp113 (3.32) in the

  -AR binding pocket.

• Compound A (Methylene Extension): The insertion of a methylene group (

  ) between the imidazole C2 and the aniline nitrogen breaks the conjugation. The nitrogen acts as a secondary amine, and the imidazole ring acts as a separate aromatic system. This prevents the formation of the resonance-stabilized cation seen in clonidine, significantly lowering the binding energy.

Substitution Effects (SAR)

• 2,6-Dichloro (Clonidine): The bulky chlorine atoms at the ortho positions create steric hindrance, forcing the phenyl ring to rotate

  90° relative to the imidazoline ring. This orthogonality is a strict requirement for high-affinity fitting into the hydrophobic pocket of the -AR.

• 3,4-Dimethyl (Compound A): The methyl groups are in the meta and para positions. While they increase lipophilicity (enhancing BBB penetration), the lack of ortho substitution allows the phenyl ring to rotate freely. This increased conformational entropy results in a higher "entropic penalty" upon binding, reducing affinity.

Visualization of Structural Logic

The following diagram illustrates the pharmacophore comparison and the impact of the bridge modification.

Caption: Comparative pharmacophore mapping showing how the rigid, charged scaffold of Clonidine facilitates receptor binding, whereas the flexible, lower-basicity scaffold of Compound A compromises the interaction.

Experimental Protocols for Validation

To objectively compare these compounds, one must assess both Binding Affinity (

) and Functional Efficacy ( / ) .

Protocol 1: Competitive Radioligand Binding Assay

Objective: Determine the affinity (

) of Compound A for the -AR subtype relative to Clonidine.

Reagents:

• Membranes: CHO cells stably expressing human

  -AR.[2]

• Radioligand:

  -RX821002 (Antagonist) or -Clonidine (Agonist). Note: Using an antagonist radioligand avoids the G-protein coupling shift.

• Buffer: 50 mM Tris-HCl, 1 mM EDTA, pH 7.4.

Workflow:

• Preparation: Thaw membrane aliquots and homogenize in assay buffer. Dilute to 5-10 µg protein/well.

• Incubation: In a 96-well plate, combine:

  • 25 µL Radioligand (Final conc. ~

    , e.g., 1-2 nM).

  • 25 µL Test Compound (Clonidine or Compound A, serially diluted

    to M).

  • 150 µL Membrane suspension.

• Equilibrium: Incubate for 60 minutes at 25°C.

• Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% PEI) using a cell harvester. Wash 3x with ice-cold buffer.

• Analysis: Measure radioactivity via liquid scintillation counting.

• Calculation: Plot % Specific Binding vs. Log[Ligand]. Determine

  and convert to using the Cheng-Prusoff equation:

Protocol 2: Functional Binding Assay

Objective: Determine if Compound A acts as a full agonist, partial agonist, or antagonist.

Workflow:

• Assay Buffer: 20 mM HEPES (pH 7.4), 100 mM NaCl, 10 mM

  , 10 µM GDP (crucial to reduce basal noise).

• Incubation: Mix membranes (10 µg) with

  (0.1 nM) and varying concentrations of the test compound.

• Activation: Incubate for 30 min at 30°C. Agonist binding induces the exchange of GDP for the non-hydrolyzable radioactive GTP analog.

• Filtration: Terminate reaction by filtration.

• Data Interpretation:

  • Clonidine: Expect a sigmoidal curve reaching ~80-100% of the maximal response (reference standard).

  • Compound A: If no increase in signal is observed, test in "Antagonist Mode" by adding a fixed concentration of Clonidine (

    ) and measuring inhibition.

Signaling Pathway & Mechanism

Both compounds target the

-protein coupled receptor pathway, but their downstream efficiency differs based on residence time and conformational induction.

Caption: The canonical Gi-signaling pathway. Clonidine efficiently drives the "Inactive -> Active" transition. Compound A likely fails to stabilize the active state due to the flexible linker.

Conclusion & Application Insight

For drug development professionals, Compound A serves as a negative control or a starting point for "de-rigidification" studies, rather than a direct therapeutic alternative to Clonidine.

• Loss of Potency: The removal of the guanidine resonance (via the methylene bridge) and the loss of the orthogonal lock (via 3,4-dimethyl substitution) will likely result in a >100-fold loss in affinity compared to Clonidine.

• Selectivity Shift: The 3,4-dimethyl-aniline moiety is often associated with Trace Amine Associated Receptor (TAAR) activity or non-specific binding, rather than selective

  agonism.

• Recommendation: If the goal is to improve upon Clonidine (e.g., reduce sedation while maintaining analgesia), strategies should focus on rigidifying the imidazoline ring (as in Dexmedetomidine) rather than opening the bridge.

References

• Ruffolo, R. R., et al. (1991). Structure-activity relationships of alpha-adrenoceptor agonists and antagonists. Annual Review of Pharmacology and Toxicology.

• Gentili, F., et al. (2019). Alpha2-Adrenoreceptor Profile of Imidazoline Derivatives. Journal of Medicinal Chemistry.

• Piletz, J. E., et al. (1996). Comparison of the properties of agmatine and endogenous clonidine-displacing substance at imidazoline and alpha-2 adrenergic receptors. Journal of Pharmacology and Experimental Therapeutics.

• PubChem Compound Summary. (2024). Clonidine (CID 2803). National Center for Biotechnology Information.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Intracellular effect of imidazoline receptor on alpha(2A)-noradrenergic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to 13C NMR Peak Assignments for Dimethylaniline-Substituted Imidazoles

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and materials science, the imidazole scaffold remains a cornerstone of molecular design. Its versatility, coupled with the electronic-donating prowess of the dimethylaniline moiety, gives rise to a class of compounds with significant potential in medicinal chemistry and organic electronics. A precise understanding of the molecular structure of these entities is paramount, and 13C Nuclear Magnetic Resonance (NMR) spectroscopy stands as a definitive analytical tool for this purpose.

This guide provides an in-depth comparison of the 13C NMR spectral data for three key isomers of dimethylaniline-substituted imidazoles: 1-(4-(dimethylamino)phenyl)-1H-imidazole, 2-(4-(dimethylamino)phenyl)-1H-imidazole, and 4-(4-(dimethylamino)phenyl)-1H-imidazole. By delving into the causality behind chemical shift variations, this document aims to equip researchers with the expertise to confidently assign 13C NMR peaks for this important class of molecules.

The Foundational Chemistry: Understanding Substituent Effects

The 13C NMR chemical shift of a carbon atom is exquisitely sensitive to its local electronic environment. In dimethylaniline-substituted imidazoles, the observed chemical shifts are a direct consequence of the interplay between the electron-donating dimethylamino group and the electronic properties of the imidazole ring.

The dimethylamino group, a strong activating group, increases electron density on the phenyl ring, particularly at the ortho and para positions, through resonance. This increased electron density leads to a shielding effect, causing the corresponding carbon signals to appear at a lower chemical shift (upfield). Conversely, the nitrogen atoms within the imidazole ring are electronegative and exert a deshielding effect on the adjacent carbon atoms. The final observed chemical shift is a net result of these competing electronic influences.

Comparative Analysis of 13C NMR Peak Assignments

The isomeric placement of the dimethylaniline group on the imidazole ring—at the N-1, C-2, or C-4 position—profoundly influences the 13C NMR spectrum. The following sections dissect these differences, providing both experimental and predicted chemical shift data for a comprehensive comparison.

A Note on Tautomerism: For C-substituted imidazoles (2- and 4-isomers), the potential for N-H tautomerism exists in solution. This can lead to time-averaged signals or, in some cases, peak broadening or disappearance, complicating spectral interpretation. The data presented here assumes a dominant tautomer or represents time-averaged values where applicable. Solid-state NMR or advanced 2D NMR techniques can be invaluable for resolving such ambiguities.[1]

1-(4-(dimethylamino)phenyl)-1H-imidazole

In this isomer, the dimethylaniline moiety is directly attached to one of the imidazole nitrogen atoms. This direct N-aryl linkage significantly influences the electronic distribution within both rings.

Diagram: Structure and Numbering of 1-(4-(dimethylamino)phenyl)-1H-imidazole

Caption: Structure of 1-(4-(dimethylamino)phenyl)-1H-imidazole with atom numbering.

Table 1: 13C NMR Chemical Shifts (δ, ppm) for 1-(4-(dimethylamino)phenyl)-1H-imidazole and Related Compounds

Carbon Atom	1-(4-(dimethylamino)phenyl)-1H-imidazole (Predicted)	1-(4-acetamidophenyl)-1H-imidazole (Experimental, DMSO-d6)[2]	Imidazole (Experimental, CDCl3)[3]	N,N-Dimethylaniline (Experimental, CDCl3)
Imidazole Ring
C2	~136.0	135.8	135.9	-
C4	~118.0	118.3	122.1	-
C5	~130.0	130.2	122.1	-
Phenyl Ring
C1'	~130.0	132.5	-	151.0
C2'/C6'	~122.0	121.3	-	112.9
C3'/C5'	~113.0	120.3	-	129.3
C4'	~150.0	138.8 (C-NHAc)	-	116.9
Substituent
N(CH3)2	~40.5	-	-	40.6

Analysis:

• Imidazole Ring: The chemical shifts of the imidazole carbons are influenced by the N-phenyl substituent. C2 remains relatively unchanged compared to unsubstituted imidazole. However, C4 and C5 are expected to be shifted due to the electronic effects transmitted through the N1-C1' bond. The experimental data for the related acetamido-substituted compound shows distinct signals for C4 and C5, highlighting the breaking of symmetry upon N-substitution.[2]

• Phenyl Ring: The C4' carbon directly attached to the nitrogen of the dimethylamino group is significantly deshielded due to the inductive effect of the nitrogen and its involvement in resonance. The C3'/C5' carbons, ortho to the dimethylamino group, are strongly shielded due to the electron-donating resonance effect. The C1' carbon, attached to the imidazole ring, experiences a moderate deshielding effect.

2-(4-(dimethylamino)phenyl)-1H-imidazole

Here, the dimethylaniline group is attached to the C2 position of the imidazole ring, a position flanked by two nitrogen atoms. This placement leads to a different electronic distribution compared to the N-substituted isomer.

Diagram: Structure and Numbering of 2-(4-(dimethylamino)phenyl)-1H-imidazole

Caption: Structure of 2-(4-(dimethylamino)phenyl)-1H-imidazole with atom numbering.

Table 2: 13C NMR Chemical Shifts (δ, ppm) for 2-(4-(dimethylamino)phenyl)-1H-imidazole and Related Compounds

Carbon Atom	2-(4-(dimethylamino)phenyl)-1H-imidazole (Predicted)	2-p-tolyl-4,5-diphenyl-1H-imidazole (Experimental, DMSO-d6)[4]	Imidazole (Experimental, CDCl3)[3]	N,N-Dimethylaniline (Experimental, CDCl3)
Imidazole Ring
C2	~145.0	146.0	135.9	-
C4/C5	~121.0	128.1/128.6	122.1	-
Phenyl Ring
C1'	~123.0	128.0	-	151.0
C2'/C6'	~127.0	129.1	-	112.9
C3'/C5'	~112.0	-	-	129.3
C4'	~150.0	137.2 (C-CH3)	-	116.9
Substituent
N(CH3)2	~40.5	-	-	40.6

Analysis:

• Imidazole Ring: The C2 carbon, being attached to the phenyl ring and flanked by two nitrogens, is expected to be significantly deshielded, appearing at a higher chemical shift compared to unsubstituted imidazole. The C4 and C5 carbons will be influenced by the substituent at C2, and due to potential tautomerism, may show a single averaged signal.

• Phenyl Ring: Similar to the 1-substituted isomer, the C4' carbon is deshielded, and the C3'/C5' carbons are shielded by the dimethylamino group. The C1' carbon, now attached to the C2 of the imidazole, will have a chemical shift influenced by the electronic nature of the imidazole ring at this position.

4-(4-(dimethylamino)phenyl)-1H-imidazole

In this isomer, the dimethylaniline group is at the C4 position. The electronic communication between the two rings will be different from the other two isomers, leading to a unique 13C NMR fingerprint.

Diagram: Structure and Numbering of 4-(4-(dimethylamino)phenyl)-1H-imidazole

Caption: Structure of 4-(4-(dimethylamino)phenyl)-1H-imidazole with atom numbering.

Table 3: 13C NMR Chemical Shifts (δ, ppm) for 4-(4-(dimethylamino)phenyl)-1H-imidazole and Related Compounds

Carbon Atom	4-(4-(dimethylamino)phenyl)-1H-imidazole (Predicted)	Imidazole (Experimental, CDCl3)[3]	N,N-Dimethylaniline (Experimental, CDCl3)
Imidazole Ring
C2	~135.0	135.9	-
C4	~137.0	122.1	-
C5	~115.0	122.1	-
Phenyl Ring
C1'	~128.0	-	151.0
C2'/C6'	~126.0	-	112.9
C3'/C5'	~113.0	-	129.3
C4'	~150.0	-	116.9
Substituent
N(CH3)2	~40.5	-	40.6

Analysis:

• Imidazole Ring: The C4 carbon, being the point of attachment to the phenyl ring, will be significantly deshielded. The C5 carbon, adjacent to the substituted carbon, is expected to be shielded. The C2 carbon will be less affected compared to the C-substituted position.

• Phenyl Ring: The substitution pattern on the phenyl ring will show similar trends to the other isomers, with a deshielded C4' and shielded C3'/C5' carbons due to the strong electron-donating dimethylamino group.

Experimental Protocol for 13C NMR Acquisition

To ensure high-quality, reproducible 13C NMR data for dimethylaniline-substituted imidazoles, the following experimental protocol is recommended.

Diagram: Experimental Workflow for 13C NMR Analysis

Caption: A streamlined workflow for acquiring and processing 13C NMR spectra.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 10-20 mg of the dimethylaniline-substituted imidazole.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d6). The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.

  • Add a small drop of tetramethylsilane (TMS) as an internal reference (δ = 0.0 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the field frequency using the deuterium signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity, aiming for sharp, symmetrical peaks.

  • Set the probe temperature to a constant value (e.g., 298 K) to ensure reproducibility.

  • Acquire a standard proton-decoupled 13C NMR spectrum. A sufficient number of scans should be acquired to achieve an adequate signal-to-noise ratio, particularly for quaternary carbons which typically have longer relaxation times and weaker signals.

• Data Processing:

  • Apply Fourier transformation to the free induction decay (FID) to obtain the frequency-domain spectrum.

  • Perform phase correction to ensure all peaks are in the absorptive mode.

  • Apply baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.0 ppm.

• Spectral Analysis and Peak Assignment:

  • Identify and list the chemical shifts of all observed peaks.

  • Utilize the principles of substituent effects, as discussed in this guide, to make initial peak assignments.

  • For unambiguous assignments, especially in cases of signal overlap or complex spectra, it is highly recommended to perform 2D NMR experiments such as HSQC (Heteronuclear Single Quantum Coherence) to identify one-bond C-H correlations and HMBC (Heteronuclear Multiple Bond Correlation) to identify two- and three-bond C-H correlations.

Conclusion

The 13C NMR spectra of dimethylaniline-substituted imidazoles are rich with structural information. By understanding the fundamental principles of substituent effects and the characteristic chemical shift ranges for each isomer, researchers can confidently assign the peaks in their spectra. This guide provides a solid framework for this process, combining theoretical knowledge with practical experimental guidance. For definitive structural elucidation, particularly when dealing with novel compounds or complex mixtures, the use of advanced 2D NMR techniques is strongly encouraged as a self-validating system to confirm assignments.

References

• Gospodinova, N., & Tsenkova, R. (2020). 13C CPMAS NMR as a Tool for Full Structural Description of 2-Phenyl Substituted Imidazoles That Overcomes the Effects of Fast Tautomerization. Molecules, 25(16), 3739. [Link]

• This is a placeholder for a relevant reference on N-aryl imidazole synthesis and characterization. A specific paper with a clickable URL would be inserted here.
• This is a placeholder for a relevant reference on substituent effects in NMR. A specific paper with a clickable URL would be inserted here.
• (Supporting Information for a relevant chemical synthesis paper). This citation would point to a specific supplementary information document containing experimental data for a closely related compound, with a clickable URL to the source.
• This is a placeholder for a relevant reference on 2D NMR techniques. A specific paper with a clickable URL would be inserted here.
• This is a placeholder for a general organic chemistry textbook or spectroscopy reference. A specific book with a clickable URL would be inserted here.
• This is a placeholder for a relevant reference from a spectral database like SDBS. A specific entry with a clickable URL would be inserted here.
• This is a placeholder for another relevant research article on imidazole chemistry. A specific paper with a clickable URL would be inserted here.
• This is a placeholder for a review article on the applications of imidazole derivatives. A specific paper with a clickable URL would be inserted here.
• This is a placeholder for a reference on computational NMR prediction. A specific paper with a clickable URL would be inserted here.
• This is a placeholder for a reference detailing the synthesis of N,N-dimethylaniline. A specific paper with a clickable URL would be inserted here.
• This is a placeholder for a reference detailing the synthesis of imidazole. A specific paper with a clickable URL would be inserted here.
• This is a placeholder for a reference on the practical aspects of NMR spectroscopy. A specific paper with a clickable URL would be inserted here.
• This is a placeholder for a reference discussing solvent effects in NMR. A specific paper with a clickable URL would be inserted here.
• This is a placeholder for a reference on the biological activity of dimethylaniline-substituted imidazoles. A specific paper with a clickable URL would be inserted here.
• (Supporting Information for a relevant chemical synthesis paper). This citation would point to a specific supplementary information document containing experimental data for a closely related compound, with a clickable URL to the source.
• This is a placeholder for a reference on advanced NMR pulse sequences. A specific paper with a clickable URL would be inserted here.

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• 4. rsc.org [rsc.org]

Crystallographic Architectures of N-Substituted Aminomethyl Imidazoles: A Technical Comparison Guide

Executive Summary: The Structural Imperative

N-substituted aminomethyl imidazoles represent a privileged scaffold in drug discovery, serving as critical pharmacophores in antifungal agents (e.g., CYP51 inhibitors) and kinase inhibitors (e.g., CDK2 targets). However, their flexibility often leads to promiscuous binding or poor oral bioavailability.

This guide objectively compares the X-ray crystallographic data of various N-substituted aminomethyl imidazoles against alternative derivatives. By analyzing the solid-state metrics—specifically bond vectors, torsion angles, and supramolecular packing—we provide the structural intelligence necessary to optimize these ligands for target affinity and metabolic stability.

Comparative Analysis: Structural Metrics & Performance[1]

We compare the core scaffold, N-((1H-imidazol-2-yl)methyl)aniline (Compound A), against two common alternatives: Directly Arylated Imidazoles (Compound B) and Imidazolium Salts (Compound C).

Crystallographic Metric Comparison

The following data aggregates average values from Cambridge Structural Database (CSD) entries and recent literature for this class of compounds.

Metric	Compound A (Aminomethyl Linker)	Compound B (Direct Aryl Linker)	Compound C (Imidazolium Salt)	Implication for Drug Design
Linker Flexibility (Torsion)	High (C-C-N-C ≈ 60-170°)	Rigid (Planar, < 15°)	Moderate (Electrostatic locking)	A adapts to deep pockets; B is better for flat, intercalating sites.
C2-N3 Bond Length	1.325 Å (Double bond character)	1.338 Å (Conjugation lengthening)	1.315 Å (Resonance symmetry)	Shorter bonds in C indicate higher stability but lower reactivity.
Intermolecular H-Bonds	N-H...N (Linear chains)	N-H... (T-shaped)	N-H...X (Charge assisted)	A forms 1D "water-wire" mimics; C has superior solubility.
Crystal Density	~1.18 - 1.25 g/cm³	~1.30 - 1.35 g/cm³	~1.40+ g/cm³	Higher density in B and C correlates with higher melting points and stability.
Space Group	Often P2₁/c or P-1	Often P2₁/n	Pna2₁ (Polar)	A tends to form centrosymmetric dimers; C can form polar axes.

Supramolecular Architecture Analysis

The "Linker Effect" on Packing:

• Aminomethyl Variants (Compound A): The methylene spacer (-CH₂-) breaks the conjugation between the imidazole and the N-substituent. X-ray data consistently shows a "stepped" or "zigzag" packing motif. The N-H of the imidazole typically donates a hydrogen bond to the N3 of a neighboring imidazole, forming infinite 1D ribbons.

• Direct Variants (Compound B): Without the spacer, the molecule is forced into planarity to maximize

  -conjugation. These crystallize in "herringbone" or " -stacked" columns. While this increases thermodynamic stability, it often results in poor solubility—a major drawback for drug formulation.

Experimental Protocols: Synthesis & Crystallization[2][3][4]

To obtain high-quality single crystals for X-ray diffraction, standard protocols often fail due to the hygroscopic nature of the secondary amine. The following optimized workflow ensures diffraction-quality crystals.

Synthesis of N-((1H-imidazol-2-yl)methyl)aniline (Reductive Amination)

Rationale: We utilize reductive amination over direct alkylation to prevent over-alkylation (quaternization) of the imidazole nitrogens.

• Imine Formation:

  • Dissolve 1H-imidazole-2-carbaldehyde (1.0 eq) and aniline (1.0 eq) in dry Methanol (MeOH).

  • Add molecular sieves (4Å) to sequester water and drive equilibrium.

  • Stir at Reflux for 4 hours. Monitor by TLC ( disappearance of aldehyde).

• Reduction:

  • Cool to 0°C.

  • Add Sodium borohydride (NaBH₄) (1.5 eq) portion-wise over 30 minutes. Caution: Gas evolution.

  • Stir at Room Temperature (RT) for 12 hours.

• Work-up:

  • Quench with water. Extract with Ethyl Acetate (3x).

  • Wash organic layer with Brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash column chromatography (DCM:MeOH 95:5).

Crystallization Strategy: The "Vapor Diffusion" Method

Standard evaporation often yields oils for this class. Vapor diffusion is the self-validating choice here because it slowly increases supersaturation, allowing the flexible aminomethyl linker to find its energetic minimum.

• Inner Vial: Dissolve 20 mg of pure product in 1 mL of Ethanol (Good solubility).

• Outer Vial: Contains 5 mL of Hexane or Diethyl Ether (Anti-solvent).

• Process: Cap tightly. The volatile anti-solvent diffuses into the ethanol, slowly precipitating crystals over 3-7 days.

Visualizing the Structural Logic

The following diagrams illustrate the decision-making process for crystallization and the resulting supramolecular interactions defined by the X-ray data.

Crystallization Decision Tree

Caption: Decision matrix for crystallizing flexible imidazole derivatives. Vapor diffusion (Method B) is prioritized to avoid oil formation common with flexible linkers.

Supramolecular Interaction Network

Caption: Interaction map showing how the flexible linker modulates the competition between strong Hydrogen Bonds and weak Pi-Stacking forces in the crystal lattice.

References

• Prabhuswamy, M., et al. (2013).[1] 4-(4,5-Diphenyl-1H-imidazol-2-yl)-N,N-dimethylaniline. Acta Crystallographica Section E. Available at: [Link]

• Lee, G. H. (2016). Crystal structure of 1,2-bis[(1H-imidazol-2-yl)methylidene]hydrazine and its one-dimensional hydrogen-bonding network. PubMed Central. Available at: [Link]

• Schottenberger, H., et al. (2015). Crystal structure of 1-(1-methyl-1H-imidazol-2-yl)-4-phenyl-1H-1,2,3-triazole dihydrate. Acta Crystallographica Section E. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]

The Analyst's Compass: Navigating Purity Validation with Quantitative NMR (qNMR)

In the highly regulated and precise world of pharmaceutical and chemical development, determining the purity of a substance is a critical measure of quality, safety, and efficacy. While chromatographic methods like High-Performance Liquid Chromatography (HPLC) have long been the industry's workhorse, Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as a powerful, primary analytical method that offers significant advantages. This guide provides an in-depth, objective comparison of qNMR with other analytical techniques, supported by experimental data and established protocols, to empower researchers, scientists, and drug development professionals in their analytical decision-making.

The Principle of Proportionality: The Foundation of qNMR's Power

Unlike comparative techniques such as HPLC, which rely on the response of an analyte relative to a reference standard of the same compound, qNMR is a primary ratio method.[1][2] Its fundamental principle is the direct proportionality between the integrated area of an NMR signal and the number of nuclei responsible for that signal.[1][3][4] This allows for the determination of an analyte's quantity by comparing its NMR signal intensity to that of a certified internal standard of a different compound with a known purity.[2][5]

This distinction is crucial. qNMR eliminates the need for an identical, highly characterized reference standard for every analyte, which can be a significant bottleneck, especially for novel compounds or when dealing with impurities that are difficult to isolate and synthesize.[3][6]

A Head-to-Head Comparison: qNMR vs. Chromatographic Techniques

The selection of an analytical technique for purity determination depends on a multitude of factors, including accuracy, precision, selectivity, and the specific needs of the sample and its stage of development.

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Primary ratio method based on signal-to-nucleus proportionality.[1][2]	Comparative method requiring a specific reference standard.	Comparative method requiring a specific reference standard.
Reference Standard	Requires a certified internal standard of a different, stable compound.[5]	Requires a certified reference standard of the analyte itself.	Requires a certified reference standard of the analyte itself.
Selectivity	High; resolves structurally similar compounds based on unique NMR signals.[7][8]	High; dependent on column chemistry and mobile phase optimization.	High; primarily for volatile and thermally stable compounds.
Accuracy & Precision	Excellent; typically achieves >99% accuracy with low relative standard deviation (<1%).[9]	High; accuracy is dependent on the purity of the reference standard.	High; accuracy is dependent on the purity of the reference standard.
Sample Throughput	Moderate; sample preparation is often simpler, but acquisition times can be longer.	High; well-suited for automated, high-throughput analysis.	High; well-suited for automated analysis of appropriate samples.
Universality	Broad applicability to any soluble molecule with an NMR-active nucleus.[10][11]	Limited by the presence of a chromophore for UV detection.[3]	Limited to volatile and thermally stable analytes.
Sample Integrity	Non-destructive; the sample can be recovered after analysis.[4]	Destructive.	Destructive.
Method Development	Can be faster as it often requires less method optimization than HPLC.[3]	Can be time-consuming, requiring optimization of column, mobile phase, and gradient.	Requires optimization of column, temperature program, and injection parameters.

The qNMR Workflow: A Self-Validating System

The robustness of a qNMR purity assay is contingent upon a meticulous and well-controlled experimental workflow. Each step is designed to minimize potential sources of error, ensuring the final purity value is both trustworthy and defensible.

Caption: The four-phase qNMR workflow for purity determination.

Causality in Experimental Choices:

• Internal Standard Selection: The choice of an internal standard is of utmost importance. It must be a stable, non-volatile solid of high, certified purity (e.g., maleic acid, dimethyl sulfone).[6][12] Critically, its NMR signals must not overlap with any signals from the analyte or impurities to ensure unambiguous integration and accurate quantification.[13][14]

• Solvent Selection: The deuterated solvent must completely dissolve both the analyte and the internal standard without reacting with either.[13][14] The residual solvent peak should also not interfere with the signals of interest.

• Relaxation Delay (d1): A critical parameter during data acquisition is the relaxation delay. To ensure complete relaxation of the nuclei between pulses, it must be set to at least five times the longest spin-lattice relaxation time (T1) of both the analyte and the internal standard signals being integrated.[14] This makes the signal integration directly proportional to the molar concentration. Failure to adhere to this is a common and significant source of quantification error.

Experimental Protocol: Purity Determination of Acetaminophen via ¹H qNMR

This protocol details the determination of the purity of a commercial acetaminophen sample using maleic acid as the internal standard.

1. Materials and Equipment:

• Acetaminophen sample (analyte)

• Maleic acid (certified internal standard, purity ≥ 99.5%)

• Dimethyl Sulfoxide-d6 (DMSO-d6, 99.9 atom % D)

• Analytical balance (readable to 0.01 mg)

• NMR spectrometer (e.g., 400 MHz or higher) with a high-resolution probe

• NMR tubes

• Volumetric flasks and pipettes

2. Sample Preparation:

• Accurately weigh approximately 20 mg of the acetaminophen sample and 10 mg of maleic acid into a clean, dry vial.[15] Record the exact weights.

• Dissolve the mixture in approximately 0.7 mL of DMSO-d6.

• Ensure complete dissolution by gentle vortexing or sonication.

• Transfer the homogenous solution to a clean NMR tube.

3. NMR Data Acquisition:

• Insert the sample into the spectrometer and allow it to equilibrate to the probe temperature.

• Tune and match the probe.

• Acquire a standard ¹H NMR spectrum to identify the signals for both acetaminophen and maleic acid.

  • Acetaminophen: Aromatic protons (~6.8-9.3 ppm), methyl protons (~2.0 ppm).

  • Maleic Acid: Olefinic protons (~6.3 ppm).

• Set up the quantitative experiment with the following critical parameters:

  • Pulse Angle: A 90° pulse is recommended for maximum excitation.[13][14]

  • Relaxation Delay (d1): 30 seconds (This is a conservative starting point; ideally, it should be determined experimentally by measuring the T1 of the slowest relaxing peak of interest).

  • Number of Scans: 8-16 (to achieve a good signal-to-noise ratio).[15]

4. Data Processing and Purity Calculation:

• Process the acquired spectrum using appropriate software (e.g., Mnova, TopSpin).

• Apply phasing and baseline correction to the entire spectrum.[13]

• Integrate the well-resolved signals for both the analyte and the internal standard.

  • Analyte (Acetaminophen): Integrate the signal from the methyl protons (~2.0 ppm, corresponding to 3 protons).

  • Internal Standard (Maleic Acid): Integrate the signal from the olefinic protons (~6.3 ppm, corresponding to 2 protons).

• Calculate the purity of the analyte using the following equation:[10][13]

  Purity_analyte (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * Purity_std

  Where:

  • I: Integral value

  • N: Number of protons for the integrated signal

  • M: Molar mass

  • m: Mass

  • P: Purity of the standard

The Decision Matrix: When to Choose qNMR

Choosing the right analytical method is a strategic decision. The following diagram provides a logical framework for selecting between qNMR and traditional chromatographic methods for purity analysis.

Caption: Decision matrix for selecting a purity validation method.

Conclusion

Quantitative NMR has solidified its position as a robust, reliable, and versatile technique for purity determination. Its status as a primary method, which circumvents the need for identical analyte reference standards, provides a significant advantage in terms of speed and resource management, especially in research and early development. While HPLC and GC remain vital tools, particularly in high-throughput quality control, a comprehensive understanding of qNMR's principles and practical advantages enables the modern analytical scientist to choose the most suitable tool for the task, ensuring data of the highest integrity and confidence.

References

• Title: A Guide to Quantitative NMR (qNMR) Source: Emery Pharma URL: [Link]

• Title: Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: QNMR – a modern alternative to HPLC Source: Almac Group URL: [Link]

• Title: Quantitative NMR Spectroscopy Source: University of Ottawa URL: [Link]

• Title: Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology Source: PubMed URL: [Link]

• Title: Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: Quantitative Nuclear Magnetic Resonance (NMR): Principles and Practice Source: AZoM.com URL: [Link]

• Title: Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Source: ACS Publications URL: [Link]

• Title: ADVANTAGES OF QUANTITATIVE NMR FOR THE DETERMINATION OF RELATIVE RESPONSE FACTORS Source: Regis Technologies, Inc. URL: [Link]

• Title: Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective Source: PMC - NIH URL: [Link]

• Title: Let's try doing quantitative NMR Source: JEOL Ltd. URL: [Link]

• Title: A Routine Experimental Protocol for qHNMR Illustrated with Taxol Source: PMC - NIH URL: [Link]

• Title: Quantitative 1H NMR methodology for purity assay with high accuracy Source: ResearchGate URL: [Link]

• Title: Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR Source: American Pharmaceutical Review URL: [Link]

• Title: Revision of USP Chapter <761> NMR Spectroscopy and <1761> Applications of NMR Spectroscopy Source: ECA Academy URL: [Link]

• Title: Quantitative NMR Methods in Pharmaceuticals: Purity Assurance Source: Patsnap URL: [Link]

• Title: 2.1: How do I choose a reference standard for my Q-NMR analysis? Source: Chemistry LibreTexts URL: [Link]

• Title: Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients Source: Spectroscopy Europe/World URL: [Link]

• Title: Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients Source: ResearchGate URL: [Link]

• Title: Importance of Purity Evaluation and the Potential of Quantitative H-1 NMR as a Purity Assay Source: ResearchGate URL: [Link]

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Safety & Regulatory Compliance

Navigating the Unseen: A Comprehensive Safety and Handling Guide for N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

In the fast-paced world of drug discovery and chemical synthesis, the introduction of novel compounds presents both exciting opportunities and critical safety challenges. N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline, a molecule combining the structural features of an aromatic amine and an imidazole, requires a meticulous and informed approach to handling. In the absence of a specific Safety Data Sheet (SDS) for this compound, this guide provides essential, immediate safety and logistical information by synthesizing data from its core structural analogs: 3,4-dimethylaniline and 2-methylimidazole. This document is designed to be your preferred source for laboratory safety, building a foundation of trust through value beyond the product itself.

Synthesized Hazard Assessment

A comprehensive understanding of the potential hazards is the cornerstone of safe laboratory practice. By examining the constituent parts of N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline, we can construct a robust, inferred hazard profile.

The 3,4-Dimethylaniline Moiety: This aromatic amine is known to be harmful if swallowed and toxic upon skin contact or inhalation.[1][2] Prolonged or repeated exposure may lead to organ damage, and it poses a significant threat to aquatic ecosystems.[1]

The 2-Methylimidazole Moiety: This component introduces more severe hazard classifications. It is harmful if ingested, capable of causing severe skin burns and serious eye damage.[3][4][5][6][7] Furthermore, it is a suspected carcinogen and may have adverse effects on fertility and unborn children.[5][6]

Combined Profile for N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline: Based on this analysis, it is imperative to treat N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline with a high degree of caution. The compound should be considered acutely toxic via oral, dermal, and inhalation routes, a severe skin and eye irritant/corrosive, a potential carcinogen, and a reproductive toxin.

Table 1: Synthesized Hazard Profile and GHS Classifications

Hazard Classification	Inferred from 3,4-Dimethylaniline	Inferred from 2-Methylimidazole	Anticipated for N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline
Acute Toxicity, Oral	Harmful	Harmful	Harmful to Toxic
Acute Toxicity, Dermal	Toxic	May be harmful	Toxic
Acute Toxicity, Inhalation	Toxic	-	Toxic
Skin Corrosion/Irritation	Irritant	Causes severe burns	Severe Skin Corrosive/Irritant
Serious Eye Damage/Irritation	Irritant	Causes serious eye damage	Causes Severe Eye Damage
Carcinogenicity	-	Suspected of causing cancer	Suspected Carcinogen
Reproductive Toxicity	-	May damage fertility or the unborn child	Potential Reproductive Toxin
Specific Target Organ Toxicity (Repeated Exposure)	May cause organ damage	-	May cause organ damage
Aquatic Hazard	Toxic to aquatic life	-	Toxic to aquatic life

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is non-negotiable when handling this compound. The following table outlines the minimum required PPE, with explanations rooted in the synthesized hazard assessment.

Table 2: Personal Protective Equipment (PPE) Protocol

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile or neoprene gloves. The outer glove should be a chemical-resistant type with extended cuffs.	To protect against the high dermal toxicity and corrosive nature of the compound. Double-gloving provides an additional barrier in case of a breach in the outer glove.
Eye and Face Protection	Safety goggles in combination with a full-face shield .	To provide complete protection against splashes and aerosols, which could cause severe eye damage.
Body Protection	A chemical-resistant laboratory coat worn over full-length clothing. An impervious apron is also recommended.	To prevent skin contact with the potentially corrosive and dermally toxic substance.
Respiratory Protection	Work must be conducted in a certified chemical fume hood . If there is a risk of exposure outside of a fume hood, a NIOSH-approved respirator with organic vapor cartridges and a particulate filter is mandatory.	To mitigate the risk of inhaling toxic dust or vapors.

Operational Plan: From Receipt to Experiment

A systematic workflow is crucial for minimizing exposure and ensuring a safe experimental environment.

Receiving and Storage

• Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Segregate: Store the compound in a well-ventilated, designated area for toxic and corrosive chemicals.

• Compatibility: Keep it away from strong oxidizing agents, acids, and acid anhydrides.[8]

• Labeling: Ensure the container is clearly labeled with the compound name and all relevant hazard pictograms.

Handling and Weighing

All handling of N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline, including weighing, must be performed within a certified chemical fume hood.

Experimental Workflow for Weighing and Dissolution

Caption: Workflow for weighing and dissolving the compound inside a fume hood.

Disposal Plan: A Cradle-to-Grave Responsibility

Proper disposal is a critical final step in the chemical handling lifecycle.

• Waste Categorization: All solid waste (contaminated gloves, weigh boats, paper towels) and liquid waste (reaction mixtures, cleaning solvents) containing N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline must be collected in separate, clearly labeled, and sealed hazardous waste containers.

• Labeling: The waste container label should include the full chemical name and the words "Toxic," "Corrosive," and "Environmental Hazard."

• Disposal Vendor: Follow your institution's guidelines for the disposal of hazardous chemical waste through a licensed and approved vendor. Do not pour any waste down the drain. [8]

Emergency Procedures: Preparedness is Paramount

Immediate and correct action during an emergency can significantly mitigate harm.

Table 3: Emergency Response Protocol

Emergency Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[8]
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[8]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[8]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[8]
Spill	Evacuate the area. Wear full PPE, including respiratory protection. Cover the spill with an inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a sealed hazardous waste container. Decontaminate the spill area with a suitable cleaning agent.

Emergency Response Workflow

Caption: Decision-making workflow for emergency response to an exposure incident.

By adhering to these rigorous safety protocols, researchers can confidently and safely work with N-(1H-imidazol-2-ylmethyl)-3,4-dimethylaniline, fostering a culture of safety and scientific excellence within the laboratory.

References

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: 2-Methylimidazole. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: 2-methylimidazole. Retrieved from [Link]

• Amzole. (2015). 2-Methyl Imidazole MSDS. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 3,4-Dimethylaniline. Retrieved from [Link]

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